3,3,4-Trimethylindolin-2-one

• CAS: 122281-15-6

Core Science & Biosynthesis

1H NMR and 13C NMR spectral data for 3,3,4-Trimethylindolin-2-one

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 3,3,4-Trimethylindolin-2-one

Abstract

This technical guide provides a comprehensive analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 3,3,4-Trimethylindolin-2-one. The indolin-2-one scaffold is a privileged structure in medicinal chemistry, making unambiguous structural characterization paramount for researchers in drug development. This document outlines the predicted spectral features of the title compound, grounded in fundamental NMR principles and spectral data from analogous structures. Furthermore, it details a robust experimental protocol for data acquisition and underscores the logic behind key methodological choices, ensuring scientific integrity and reproducibility. This guide is intended for researchers, scientists, and drug development professionals who rely on NMR spectroscopy for the definitive structural elucidation of novel chemical entities.

Introduction: The Significance of the Indolin-2-one Core

The indolin-2-one (oxindole) nucleus is a cornerstone in modern drug discovery, forming the structural basis for a multitude of biologically active compounds. Its prevalence in both natural products and synthetic pharmaceuticals, including approved drugs like Sunitinib (an anti-cancer agent), highlights its importance. The biological activity of these molecules is intrinsically linked to their precise three-dimensional structure and substitution pattern.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the gold standard for the non-destructive, definitive structural elucidation of organic molecules in solution.[1][2] It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For a substituted indolin-2-one like 3,3,4-Trimethylindolin-2-one, NMR is indispensable for confirming its identity, purity, and structure, thereby ensuring the integrity of subsequent biological and pharmacological studies.

Molecular Structure and Predicted NMR Assignments

To facilitate spectral interpretation, a clear understanding of the molecular structure is essential. The protons and carbons of 3,3,4-Trimethylindolin-2-one are systematically labeled in the diagram below. This numbering convention will be used for the assignment of the predicted NMR signals.

Caption: Molecular structure of 3,3,4-Trimethylindolin-2-one with atom labeling for NMR assignments.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum provides information on the number of distinct proton environments and their neighboring protons. The predicted data for 3,3,4-Trimethylindolin-2-one, assuming a standard acquisition in Chloroform-d (CDCl₃) at 500 MHz, is summarized below.

Table 1: Predicted ¹H NMR Data for 3,3,4-Trimethylindolin-2-one

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale
N1-H	~8.0 - 8.5	br s	-	1H	Amide proton, chemical shift is concentration and solvent dependent. Broad due to quadrupole coupling and/or exchange.
C7-H	~7.20	d	~7.5	1H	Aromatic proton ortho to the amide nitrogen, deshielded. Coupled to C6-H.
C6-H	~7.05	t	~7.7	1H	Aromatic proton coupled to both C5-H and C7-H, appears as a triplet.
C5-H	~6.90	d	~7.8	1H	Aromatic proton ortho to the C4-methyl group, slightly shielded. Coupled to C6-H.
C4-CH₃ (b)	~2.30	s	-	3H	Aromatic methyl group, singlet as there are no adjacent protons.
C3-CH₃ (a)	~1.35	s	-	6H	Two equivalent geminal methyl groups on a quaternary carbon. Appears as a sharp singlet.

Interpretation Insights:

• Aromatic Region (6.8-7.3 ppm): The substitution pattern on the aromatic ring results in a predictable splitting pattern. The C7-H proton is expected to be the most downfield due to the anisotropic effect of the nearby carbonyl group and the electron-withdrawing nature of the amide. The C5-H proton, being ortho to the electron-donating methyl group, will be the most upfield. The C6-H proton, flanked by two other protons, will appear as a triplet.

• Aliphatic Region (1.0-2.5 ppm): The two methyl groups at the C3 position are chemically equivalent due to free rotation around the C3-C3a bond and will therefore produce a single, sharp singlet integrating to six protons. The methyl group at C4 is attached to the aromatic ring and will resonate at a characteristic chemical shift for aryl methyl groups.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.[3] The predicted chemical shifts for 3,3,4-Trimethylindolin-2-one are presented below, based on typical values for similar functional groups.[4]

Table 2: Predicted ¹³C NMR Data for 3,3,4-Trimethylindolin-2-one

Carbon Label	Predicted Chemical Shift (δ, ppm)	Rationale
C2	~180.5	Carbonyl carbon of the lactam (amide), typically found in this downfield region.[4]
C7a	~140.0	Quaternary aromatic carbon bonded to nitrogen.
C4	~132.5	Quaternary aromatic carbon bonded to the methyl group.
C3a	~130.0	Quaternary aromatic carbon at the ring junction.
C6	~128.5	Aromatic methine (CH) carbon.
C7	~124.0	Aromatic methine (CH) carbon.
C5	~122.0	Aromatic methine (CH) carbon.
C3	~45.0	Quaternary aliphatic carbon, deshielded by the adjacent carbonyl and aromatic ring.
C3-CH₃ (a)	~25.0	Equivalent geminal methyl carbons.
C4-CH₃ (b)	~19.0	Aromatic methyl carbon.

Interpretation Insights:

• Carbonyl Carbon: The C2 carbonyl carbon is the most deshielded and will appear furthest downfield, a characteristic feature of amides.

• Aromatic Carbons: Three quaternary (C3a, C4, C7a) and three methine (C5, C6, C7) carbons are expected in the aromatic region (120-145 ppm). Their precise shifts are influenced by the electronic effects of the substituents.

• Aliphatic Carbons: The quaternary C3 carbon will be significantly downfield for an sp³ carbon due to the influence of the adjacent carbonyl group. The methyl carbons will appear in the upfield region of the spectrum.

Experimental Protocol for NMR Data Acquisition

To ensure high-quality, reproducible data, a standardized experimental protocol is essential. The following section details the methodology for acquiring ¹H and ¹³C NMR spectra for 3,3,4-Trimethylindolin-2-one.

Caption: Standardized workflow for NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of high-purity 3,3,4-Trimethylindolin-2-one.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆), in a clean vial. CDCl₃ is often preferred for its volatility and minimal signal overlap with many organic compounds.[5][6][7]

  • Add an internal standard. Tetramethylsilane (TMS) is the conventional standard, defined as 0.00 ppm for both ¹H and ¹³C spectra.

  • Transfer the solution to a 5 mm NMR tube, ensuring the sample height is adequate for the instrument's detector coil (typically ~4-5 cm).

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Locking: The instrument "locks" onto the deuterium signal of the solvent to stabilize the magnetic field against drift.

  • Shimming: The magnetic field is homogenized across the sample volume by adjusting the shim coils. This process is critical for achieving high resolution and sharp spectral lines.

  • ¹H NMR Acquisition: A standard one-pulse experiment is typically sufficient. Key parameters include a 90° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Typically, 8 to 16 scans are averaged to improve the signal-to-noise ratio.

  • ¹³C NMR Acquisition: A proton-decoupled experiment (e.g., zgpg30) is used to produce a spectrum of singlets. Due to the low natural abundance of the ¹³C isotope (1.1%), more scans are required (e.g., 512 to 2048) to achieve a good signal-to-noise ratio.[2]

• Data Processing:

  • The acquired free induction decay (FID) is converted into a frequency-domain spectrum via a Fourier Transform.

  • The spectrum is then phased and baseline corrected to ensure accurate integration and peak picking.

  • The chemical shift axis is calibrated by setting the TMS signal to 0.00 ppm.

  • For the ¹H spectrum, the signals are integrated to determine the relative ratio of protons. For both spectra, peaks are picked and their chemical shifts are reported.

Conclusion

NMR spectroscopy is an unparalleled tool for the structural verification of 3,3,4-Trimethylindolin-2-one. This guide provides a detailed prediction of its ¹H and ¹³C NMR spectra, offering a benchmark for researchers synthesizing or working with this compound. The distinct signals for the aromatic protons, the geminal methyl groups, and the aromatic methyl group create a unique spectral fingerprint. By following the detailed experimental protocol provided, scientists can acquire high-quality, reliable data, ensuring the structural integrity of their materials and the validity of their research in the critical field of drug development.

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The Indolin-2-one Scaffold: A Mechanistic Exploration of a Privileged Core in Drug Discovery with a Focus on 3,3,4-Trimethylindolin-2-one

An In-depth Technical Guide for Drug Discovery Professionals

Introduction: The indolin-2-one (also known as oxindole) core is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its ability to interact with a wide array of biological targets.[1][2] Its rigid, bicyclic structure provides a versatile template for designing potent and selective modulators of enzyme and receptor function. This guide delves into the primary mechanisms of action associated with the indolin-2-one framework, with a specific analysis of how substitutions, such as those found in 3,3,4-Trimethylindolin-2-one, dictate biological activity. While extensive research has focused on 3-substituted indolin-2-ones, particularly as kinase inhibitors, data on the specific 3,3,4-trimethyl substituted variant is limited.[3] This paper will synthesize the established knowledge of the broader class to construct a predictive mechanistic profile and propose a validation workflow for 3,3,4-Trimethylindolin-2-one.

Part 1: The Indolin-2-one Core as a Bioactive Scaffold

The indolin-2-one structure is a recurring motif in numerous clinically successful drugs and investigational compounds. Its prominence stems from its capacity to engage in key molecular interactions, most notably hydrogen bonding, which allows it to function as a highly effective "hinge-binder" in the ATP-binding pockets of various kinases.[1] However, its utility is not confined to kinase inhibition; derivatives have been shown to act through diverse mechanisms, including covalent modification of enzymes and modulation of inflammatory pathways.[4]

Primary Mechanism: ATP-Competitive Kinase Inhibition

The most extensively documented mechanism for indolin-2-one derivatives is the inhibition of protein kinases, which are pivotal regulators of cellular signaling and are frequently dysregulated in cancer.[5] Compounds based on this scaffold, such as the FDA-approved drug Sunitinib, function as multi-targeted receptor tyrosine kinase (RTK) inhibitors.[1][6]

Causality of Inhibition: The indolin-2-one core mimics the adenine portion of ATP, enabling it to fit within the kinase ATP-binding pocket. The N-H and C=O groups of the lactam ring are perfectly positioned to form critical hydrogen bonds with the "hinge region" of the kinase, a short, flexible segment that connects the N- and C-lobes of the catalytic domain. This interaction anchors the inhibitor, preventing ATP from binding and halting the phosphotransfer reaction.

Key Kinase Targets for the Indolin-2-one Scaffold:

• VEGFR (Vascular Endothelial Growth Factor Receptors): Crucial for angiogenesis, the formation of new blood vessels that tumors need to grow.[6][7]

• PDGFR (Platelet-Derived Growth Factor Receptors): Involved in cell growth, proliferation, and angiogenesis.[6][7]

• Aurora B Kinase: A key regulator of the cell cycle, essential for proper chromosome segregation during mitosis.[8]

• c-Kit, FLT3, CSF1R: Other RTKs involved in various cancers.[6]

• p21-Activated Kinase 4 (PAK4): Implicated in cell motility, survival, and proliferation.[9]

Caption: ATP-Competitive Kinase Inhibition by Indolin-2-one Derivatives.

Structure-Activity Relationship (SAR) and the Case of 3,3,4-Trimethylindolin-2-one

The biological activity and kinase selectivity of indolin-2-one derivatives are exquisitely sensitive to the nature and position of substituents on the core scaffold.

• 3-Position: This position is critical for potency and selectivity. Typically, a 3-ylidene (a double-bonded) substituent with a five-membered heteroaryl ring, such as a pyrrole, is optimal for potent inhibition of RTKs like VEGFR and PDGFR.[3][7] This substituent projects into a hydrophobic region of the ATP-binding pocket, providing additional affinity and dictating selectivity. The geometric configuration is also crucial, with the Z-isomer being the active form for VEGFR inhibition.[3]

• N-1 Position: A proton at the N-1 position is often essential for inhibitory activity against VEGFR and PDGFR, as it acts as a hydrogen bond donor to the kinase hinge region.[3]

• 4-Position: Substitution at the C-4 position of the indolin-2-one ring has been shown to have a negative impact on RTK inhibitory activity. Specifically, the introduction of a methyl group at C-4 (as in 3,3,4-Trimethyl indolin-2-one) resulted in a 79-fold decrease in activity against the VEGFR (Flk-1) RTK and rendered the compound inactive against the PDGFR RTK.[3] This is likely due to steric hindrance, where the methyl group clashes with the protein backbone, preventing the scaffold from achieving the optimal conformation for hinge binding.

Based on this established SAR, it is hypothesized that 3,3,4-Trimethylindolin-2-one is likely a poor inhibitor of receptor tyrosine kinases like VEGFR and PDGFR. Its potential biological activity may therefore derive from alternative mechanisms.

Part 2: Alternative Mechanisms of Action

The versatility of the indolin-2-one scaffold extends beyond kinase inhibition. Several derivatives have been identified that act on entirely different target classes, highlighting the scaffold's broad therapeutic potential.

Mechanism 2: Inhibition of Thioredoxin Reductase (TrxR)

A significant number of indolin-2-one derivatives are potent inhibitors of thioredoxin reductase (TrxR), a critical enzyme in maintaining cellular redox homeostasis.[4] The thioredoxin system is often overexpressed in cancer cells to cope with high levels of oxidative stress, making TrxR an attractive therapeutic target.[4]

Causality of Inhibition: Unlike the reversible binding seen in kinase inhibition, these compounds typically act by covalently modifying the active site of TrxR. This irreversible inhibition leads to an accumulation of oxidized thioredoxin, disrupting the cellular redox balance and activating downstream stress-response pathways, such as the p38 and JNK MAPK signaling cascades, ultimately culminating in apoptosis (programmed cell death).[4]

Caption: TrxR Inhibition Pathway by Indolin-2-one Derivatives.

Mechanism 3: Dual Inhibition of 5-Lipoxygenase (5-LOX) and Soluble Epoxide Hydrolase (sEH)

Certain indolin-2-one derivatives exhibit dual inhibitory activity against 5-lipoxygenase (5-LOX) and soluble epoxide hydrolase (sEH).[4] These enzymes are key players in the arachidonic acid cascade, a central pathway in inflammation.[4]

• 5-LOX is involved in the synthesis of pro-inflammatory leukotrienes.

• sEH degrades anti-inflammatory epoxyeicosatrienoic acids (EETs).

Causality of Inhibition: By simultaneously inhibiting a pro-inflammatory enzyme (5-LOX) and stabilizing anti-inflammatory mediators (by inhibiting sEH), these compounds can produce a powerful, synergistic anti-inflammatory effect. This dual-action mechanism is a highly sought-after strategy in the development of novel anti-inflammatory drugs.[4]

Part 3: Experimental Protocols for Mechanism Elucidation

To validate the mechanism of action for a novel indolin-2-one compound, a tiered approach of biochemical and cell-based assays is required. Each protocol must be self-validating, including appropriate positive and negative controls.

Protocol 1: In Vitro VEGFR-2 Kinase Inhibition Assay

This protocol determines if a compound directly inhibits the enzymatic activity of a target kinase.

Principle: A recombinant VEGFR-2 kinase domain is incubated with a peptide substrate, ATP, and the test compound. The amount of phosphorylated substrate is quantified, typically using a fluorescence- or luminescence-based method. A decrease in signal relative to the vehicle control indicates inhibition.

Step-by-Step Methodology:

• Compound Preparation: Serially dilute the test compound (e.g., 3,3,4-Trimethylindolin-2-one) in DMSO to create a range of concentrations (e.g., 100 µM to 1 nM). Prepare a known VEGFR-2 inhibitor (e.g., Sunitinib) as a positive control and a DMSO-only vehicle as a negative control.

• Reaction Setup: In a 96-well plate, add kinase buffer, the peptide substrate, and the test compound/controls.

• Kinase Addition: Add recombinant human VEGFR-2 kinase to each well to initiate the reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).

• ATP Addition: Add a solution of ATP to start the phosphorylation reaction. Incubate for a specified time (e.g., 90 minutes).

• Detection: Add a detection reagent that specifically binds to the phosphorylated substrate, generating a quantifiable signal (e.g., luminescence).

• Data Analysis: Measure the signal using a plate reader. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Data Presentation:

Compound	VEGFR-2 IC₅₀ (nM)
Sunitinib (Positive Control)	5 - 15
Vehicle (DMSO)	> 100,000
Test Compound	To be determined

Protocol 2: Thioredoxin Reductase (TrxR) Activity Assay

This protocol measures the inhibition of TrxR activity.

Principle: This is a spectrophotometric assay that monitors the reduction of 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) by NADPH, a reaction catalyzed by TrxR. The product, 5-thio-2-nitrobenzoic acid (TNB), is a yellow-colored compound with an absorbance maximum at 412 nm.[4]

Step-by-Step Methodology:

• Compound Preparation: Prepare serial dilutions of the test compound and controls as described in Protocol 1.

• Reaction Setup: In a 96-well plate, add reaction buffer containing NADPH and recombinant human TrxR.

• Inhibitor Incubation: Add the test compound/controls to the wells and incubate for a pre-determined time to allow for potential covalent modification.

• Reaction Initiation: Add DTNB to all wells to start the reaction.

• Data Acquisition: Immediately begin monitoring the increase in absorbance at 412 nm over time using a microplate reader.

• Data Analysis: Calculate the reaction rate (slope of the absorbance vs. time curve) for each concentration. Determine the IC₅₀ value by plotting the percentage of inhibition against the inhibitor concentration.

Part 4: Proposed Workflow for 3,3,4-Trimethylindolin-2-one

Given the SAR data suggesting poor RTK inhibition, a broad, unbiased approach is necessary to identify the mechanism of action for 3,3,4-Trimethylindolin-2-one.

Caption: Experimental Workflow for Elucidating the Mechanism of Action.

This workflow prioritizes broad screening to uncover unexpected activities before committing resources to specific hypothesis-driven assays. If the initial screens reveal antiproliferative activity, follow-up assays targeting alternative mechanisms like TrxR inhibition would be a logical next step.

Conclusion

The indolin-2-one scaffold is a remarkably versatile and clinically validated core in drug discovery. Its primary mechanism of action as an ATP-competitive kinase inhibitor is well-understood and highly dependent on its substitution pattern. Structure-activity relationship data strongly suggests that 3,3,4-Trimethylindolin-2-one would be a weak RTK inhibitor due to steric hindrance from the 4-methyl group.[3] Therefore, its potential as a therapeutic agent likely resides in alternative mechanisms, such as the inhibition of redox-modulating enzymes like TrxR or inflammatory pathway components like 5-LOX and sEH. The proposed experimental workflow provides a robust and logical framework for elucidating its true mechanism of action, a critical step in the journey of any novel compound from chemical entity to potential therapeutic.

References

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• Wang, Y., Li, Y., Zhang, H., Liu, Z., Wang, J., Zhao, D., & Cheng, M. (2017). Discovery of indolin-2-one derivatives as potent PAK4 inhibitors: Structure-activity relationship analysis, biological evaluation and molecular docking study. Bioorganic & Medicinal Chemistry, 25(13), 3500-3511. [Link]

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Navigating the Safety and Toxicological Landscape of 3,3,4-Trimethylindolin-2-one: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Preamble: Charting Uncharted Territory

In the dynamic field of drug discovery and chemical research, the indolin-2-one scaffold represents a privileged structure, forming the core of numerous biologically active molecules.[1][2][3] This guide focuses on a specific derivative, 3,3,4-Trimethylindolin-2-one. A comprehensive review of publicly available safety and toxicology data reveals a significant information gap for this particular compound. There is no dedicated Material Safety Data Sheet (MSDS) or extensive toxicological profile readily accessible in common databases.

This reality is not uncommon for novel or specialized research chemicals. Therefore, this guide adopts a scientifically rigorous and transparent approach. We will construct a provisional safety and toxicity profile by leveraging data from structurally analogous compounds. This surrogate-based analysis is a cornerstone of predictive toxicology and risk assessment, allowing us to anticipate potential hazards and handle the compound with appropriate caution until specific data becomes available. The primary surrogate for this guide will be 2,3,3-Trimethylindolenine, a close structural relative for which safety data is available.

It is imperative for the user to understand that this guide is intended to provide an informed, precautionary framework. The information herein should be supplemented by professional judgment and, whenever feasible, by in-house experimental safety assessments.

Section 1: Chemical Identity and Structural Analogy

Before delving into the safety and toxicity profile, it is crucial to establish the chemical identity of 3,3,4-Trimethylindolin-2-one and its relationship to the surrogate compounds from which data has been extrapolated.

3,3,4-Trimethylindolin-2-one

• IUPAC Name: 3,3,4-trimethyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C₁₁H₁₃NO

• Core Structure: Indolin-2-one

The indolin-2-one core is a bicyclic structure composed of a benzene ring fused to a five-membered nitrogen-containing ring with a carbonyl group at the 2-position. The specific derivative , 3,3,4-Trimethylindolin-2-one, features two methyl groups at the 3-position and one methyl group at the 4-position of this core.

Caption: A logical workflow for the initial safety evaluation of a novel chemical compound.

Step-by-Step Methodology: Cytotoxicity Assay (MTT Assay)

• Cell Culture: Plate a suitable cell line (e.g., a relevant human cell line for the intended application, or a standard line like HEK293 or HepG2) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of 3,3,4-Trimethylindolin-2-one in a suitable solvent (e.g., DMSO). Create a serial dilution of the compound in the cell culture medium.

• Treatment: Remove the old medium from the cells and replace it with the medium containing the various concentrations of the test compound. Include a vehicle control (medium with solvent) and an untreated control.

• Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance of each well at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the control. Plot the results to determine the IC₅₀ value.

Conclusion and Recommendations

While a specific MSDS and comprehensive toxicity profile for 3,3,4-Trimethylindolin-2-one are not currently available, a precautionary approach based on data from the structural analog 2,3,3-Trimethylindolenine is warranted. This compound should be handled as a substance that is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation. The broader class of indolin-2-one derivatives has demonstrated significant biological activity, including cytotoxicity against various cell lines.

Therefore, it is strongly recommended that researchers and drug development professionals adhere to the following when working with 3,3,4-Trimethylindolin-2-one:

• Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.

• Handling: Avoid generating dust or aerosols. Avoid contact with skin, eyes, and clothing.

• In-house Assessment: When resources permit, conduct preliminary in-house safety assessments, such as a cytotoxicity assay, to gain a better understanding of the compound's specific biological effects.

By adopting this informed and cautious approach, the scientific community can continue to explore the potential of novel indolin-2-one derivatives like 3,3,4-Trimethylindolin-2-one while ensuring the safety of all personnel.

References

• Synthesis and Cytotoxicity of Indolin-2-one Derivatives Against WiDr Cells. AIP Publishing. [Link]

• Design, Synthesis, and Biological Evaluation of 3-Substituted-Indolin-2-One Derivatives as Potent Anti-Inflammatory. Semantic Scholar. [Link]

• Design, Synthesis, and Cytotoxicity Evaluation of Novel Indolin-2-One Based Molecules on Hepatocellular Carcinoma HepG2 Cells as Protein Kinase Inhibitors. MDPI. [Link]

• SAFETY DATA SHEET - 2,3,3-Trimethylindolenine. [Link]

• Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties. PMC. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: The Indolin-2-one Scaffold in Modern Kinase Inhibitor Synthesis

Introduction: The Privileged Indolin-2-one Core

The indolin-2-one (or oxindole) scaffold stands as a cornerstone in contemporary medicinal chemistry, recognized as a "privileged structure" for its recurring appearance in potent, biologically active compounds.[1] Its unique combination of a rigid bicyclic system, hydrogen bond donor (N-H), and hydrogen bond acceptor (C=O) allows it to mimic the adenine hinge-binding motif of ATP, making it an ideal platform for designing ATP-competitive kinase inhibitors.[2][3] Kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[4] Consequently, the indolin-2-one framework has been extensively explored, leading to the development of several FDA-approved multi-kinase inhibitors for cancer therapy.[2][5]

This guide focuses on the synthetic applications of substituted indolin-2-ones in the creation of targeted kinase inhibitors. While the specific starting material 3,3,4-trimethylindolin-2-one is noted, it is crucial to understand that the foundational chemistry for this class of inhibitors—exemplified by drugs like Sunitinib—relies on a reactive methylene group at the C3 position of the indolin-2-one ring. A 3,3-disubstituted scaffold would preclude this primary reaction pathway. Therefore, this document will detail the broadly applicable and validated synthetic strategies using C4-substituted indolin-2-ones as precursors, providing a more universal and practical framework for researchers. We will explore the key synthetic reactions, provide detailed protocols, discuss the structure-activity relationships (SAR), and illustrate the biological context of these powerful therapeutic agents.

The Core Synthetic Strategy: Knoevenagel Condensation

The principal reaction for synthesizing 3-substituted indolin-2-one kinase inhibitors is the Knoevenagel condensation. This reaction involves the base-catalyzed condensation of an active methylene compound (the indolin-2-one at its C3 position) with a carbonyl compound, typically a heteroaromatic aldehyde.

The general workflow is as follows:

• Activation: A base (e.g., piperidine, pyrrolidine, or triethylamine) deprotonates the C3 position of the indolin-2-one, forming a nucleophilic enolate.

• Condensation: The enolate attacks the aldehyde carbonyl carbon of the coupling partner (e.g., a substituted pyrrole-carbaldehyde).

• Dehydration: The resulting aldol-type intermediate readily undergoes dehydration to form a stable, conjugated C=C double bond, yielding the final 3-heteroarylmethylene-indolin-2-one product.

This reaction is highly efficient and modular, allowing for diverse libraries of compounds to be synthesized by varying the substituents on both the indolin-2-one ring and the aldehyde partner.

Caption: General workflow for Knoevenagel condensation.

Targeting Angiogenesis: VEGFR, PDGFR, and Beyond

Indolin-2-one derivatives have demonstrated remarkable efficacy as multi-targeted tyrosine kinase inhibitors, primarily by disrupting tumor angiogenesis—the formation of new blood vessels that supply tumors with nutrients.[6] Key targets include:

• Vascular Endothelial Growth Factor Receptors (VEGFRs): Central regulators of angiogenesis. Inhibition of VEGFR-2 (KDR) is a primary mechanism for anti-angiogenic therapy.[6][7]

• Platelet-Derived Growth Factor Receptors (PDGFRs): Involved in the growth, proliferation, and migration of pericytes, which support blood vessel structure.

• c-KIT: A receptor tyrosine kinase implicated in various cancers, including gastrointestinal stromal tumors (GIST).[2]

• Fms-like tyrosine kinase 3 (FLT3): A target in acute myeloid leukemia (AML).[7]

By simultaneously blocking these pathways, indolin-2-one based drugs can exert a powerful anti-tumor effect by starving the tumor of its blood supply and inhibiting cancer cell proliferation.

Caption: Inhibition of VEGFR/PDGFR signaling pathways.

Structure-Activity Relationship (SAR) Insights

The potency and selectivity of indolin-2-one inhibitors can be fine-tuned by modifying three key structural regions:

• The Indolin-2-one Ring (Region A): Substituents on this ring interact with the region surrounding the ATP-binding pocket. A fluorine atom at the C5 position, as seen in Sunitinib, is known to enhance potency.[5] Methyl groups, such as at the C4 position, can influence lipophilicity and steric interactions, potentially improving selectivity or pharmacokinetic properties.

• The Exocyclic Double Bond (Region B): The (Z)-isomer is generally the more active configuration, as it correctly orients the two heterocyclic systems for optimal binding within the kinase hinge region.

• The Heteroaromatic Moiety (Region C): This part of the molecule extends into a more variable, hydrophobic pocket of the kinase.[5] For many inhibitors, this is a substituted pyrrole ring. Modifications here are critical for determining kinase selectivity.[5][8] For example, attaching a diethylaminoethyl carboxamide side chain to the pyrrole ring, as in Sunitinib, significantly improves water solubility and oral bioavailability.[3]

Protocol: Synthesis of a Sunitinib Analog

This protocol describes the synthesis of (Z)-5-((5-fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-N-(2-(diethylamino)ethyl)-1H-pyrrole-3-carboxamide, the active pharmaceutical ingredient in Sunitinib. This serves as a representative example of the synthetic methodology.

Materials:

• 5-Fluoro-1,3-dihydroindolin-2-one

• N-(2-(diethylamino)ethyl)-5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide

• Piperidine (catalyst)

• Toluene or Ethanol (solvent)

• Petroleum Ether (for washing)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 5-fluoro-1,3-dihydroindolin-2-one (1.0 eq) and N-(2-(diethylamino)ethyl)-5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxamide (1.0 eq).

• Solvent Addition: Add toluene (or absolute ethanol) to the flask to create a slurry (approx. 10-15 mL per gram of indolinone).

• Catalyst Addition: Add a catalytic amount of piperidine (approx. 0.1 eq).

• Reflux: Heat the mixture to reflux (approx. 110°C for toluene, 80°C for ethanol) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction typically takes 2.5 to 4 hours, during which the product will precipitate as a colored solid.[9]

• Cooling and Filtration: Once the reaction is complete, cool the mixture to room temperature. The product will precipitate out of the solution.

• Washing and Drying: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold ethanol and then with petroleum ether to remove any unreacted starting materials and impurities.[9]

• Purification: The crude product is often of high purity. If necessary, it can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

• Characterization: Dry the final product, a yellow-orange solid, under vacuum. Characterize by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Data Summary: Inhibitory Activity of Representative Indolin-2-ones

The following table summarizes the in vitro inhibitory activity (IC₅₀ values) of Sunitinib and related indolin-2-one compounds against key angiogenic kinases. This data highlights the multi-targeted nature of this class of inhibitors.

Compound	VEGFR-2 (KDR) IC₅₀ (nM)	PDGFR-β IC₅₀ (nM)	c-Kit IC₅₀ (nM)	FLT3 IC₅₀ (nM)	Reference
Sunitinib	9	2	4	1	[3][7]
SU5416 (Semaxanib)	20	660	380	>10,000	[2]
SU6668	240	10	50	250	[10]
BIBF 1120 (Nintedanib)	21-34	59-65	Not Reported	13-25	[11]

Note: IC₅₀ values can vary between different assay conditions and are presented here as representative figures.

Conclusion and Future Perspectives

The substituted indolin-2-one scaffold is a validated and highly successful platform for the design of potent kinase inhibitors. The straightforward and robust Knoevenagel condensation allows for extensive chemical exploration, leading to the discovery of multi-targeted agents like Sunitinib and Nintedanib that have become vital tools in oncology.[11] Future research continues to focus on refining the selectivity of these inhibitors to minimize off-target effects and overcome drug resistance.[10] By leveraging the foundational chemistry outlined in this guide, researchers can continue to develop novel indolin-2-one derivatives targeting a wide array of kinases implicated in human disease.

References

• The Development of 3-substituted Indolin-2-one Derivatives as Kinase Inhibitors for Cancer Therapy. PubMed. Available at: [Link]

• Synthesis and biological evaluations of 3-substituted indolin-2-ones: a novel class of tyrosine kinase inhibitors that exhibit selectivity toward particular receptor tyrosine kinases. PubMed. Available at: [Link]

• Indolin-2-Ones in Clinical Trials as Potential Kinase Inhibitors: A Review. Scirp.org. Available at: [Link]

• Synthesis and in vivo SAR study of indolin-2-one-based multi-targeted inhibitors as potential anticancer agents. PubMed. Available at: [Link]

• Indolin-2-one derivatives as selective Aurora B kinase inhibitors targeting breast cancer. White Rose Research Online. Available at: [Link]

• New indolin-2-ones, possessing sunitinib scaffold as HDAC inhibitors and anti-cancer agents with potential VEGFR inhibition activity; design, synthesis and biological evaluation. PubMed. Available at: [Link]

• Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties. PMC. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of 3-Substituted-Indolin-2-One Derivatives as Potent Anti-Inflammatory Agents. MDPI. Available at: [Link]

• CN103992308A - Method for preparing sunitinib. Google Patents.

• Synthesis and biological evaluation of 3-[4-(amino/methylsulfonyl)phenyl]methylene-indolin-2-one derivatives as novel COX-1/2 and 5-LOX inhibitors. PubMed. Available at: [Link]

• Indolin-2-one Derivatives: Theoretical Studies Aimed at Finding More Potent Aurora B Kinase Inhibitors. Bentham Science. Available at: [Link]

• Synthesis and Biological Evaluation of 3-((1-Methyl-1H-pyrrol-2-yl)methylene)indolin-2-one Derivatives as Potent Anticancer Active Agents. ResearchGate. Available at: [Link]

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• US9206163B2 - Process for the preparation of sunitinib and its acid addition salts thereof. Google Patents.

• Design, Synthesis, Molecular Modeling, and Anticancer Evaluation of New VEGFR-2 Inhibitors Based on the Indolin-2-One Scaffold. PMC. Available at: [Link]

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• Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. article.sciencepublishinggroup.com. Available at: [Link]

• Synthesis and biological activity evaluation of 3-(hetero) arylideneindolin-2-ones as potential c-Src inhibitors. Semantic Scholar. Available at: [Link]

• Medicinal Chemistry Strategies in Targeting TGF-βR1 Kinase Domain: Unveiling Insights into Inhibitor Structure–Activity Relationship (SAR). MDPI. Available at: [Link]

• Design, synthesis, and evaluation of indolinones as triple angiokinase inhibitors and the discovery of a highly specific 6-methoxycarbonyl-substituted indolinone (BIBF 1120). PubMed. Available at: [Link]

• SAR illustration of some FDA-approved drugs: tyrosine kinase inhibitors... ResearchGate. Available at: [Link]

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In vitro assay preparation using 3,3,4-Trimethylindolin-2-one

An Application Note and Protocol Guide for the In Vitro Characterization of 3,3,4-Trimethylindolin-2-one

Authored by: A Senior Application Scientist

Abstract

The indolin-2-one (oxindole) core is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a vast spectrum of biological activities, including kinase inhibition, antimicrobial effects, and modulation of G-protein coupled receptors (GPCRs).[1][2][3] This document provides a comprehensive strategic framework and detailed protocols for the initial in vitro characterization of a novel derivative, 3,3,4-Trimethylindolin-2-one . As the specific biological profile of this compound is uncharacterized, we present a tiered screening cascade. This approach begins with foundational cytotoxicity assessments to establish a therapeutic window, followed by a series of hypothesis-driven, mechanistic assays based on the well-documented activities of the broader indolin-2-one class. This guide is intended for researchers, scientists, and drug development professionals seeking to elucidate the therapeutic potential of new chemical entities.

Compound Management and Stock Preparation

Accurate and consistent compound handling is the bedrock of reproducible in vitro screening. The initial step involves the preparation of a high-concentration stock solution, typically in 100% dimethyl sulfoxide (DMSO), which is then serially diluted for use in aqueous assay buffers.

Physicochemical Properties of 3,3,4-Trimethylindolin-2-one (Predicted)

Property	Value	Notes
Molecular Formula	C₁₁H₁₃NO	-
Molecular Weight	175.23 g/mol	-
Solubility	DMSO > Ethanol > Water	Empirically verify solubility before use.
Purity	>95%	Recommended for initial screening.
Storage	-20°C, desiccated	Protect from light to prevent photodegradation.

Protocol 1: Master Stock Solution Preparation

• Weighing: Accurately weigh approximately 5-10 mg of 3,3,4-Trimethylindolin-2-one using an analytical balance.

• Solubilization: Add the appropriate volume of 100% cell-culture grade DMSO to achieve a final concentration of 10 mM. For example, for 5 mg of compound (MW 175.23), add 2.85 mL of DMSO.

• Mixing: Vortex thoroughly for 2-5 minutes until the compound is completely dissolved. A brief sonication step can be used if necessary.

• Aliquoting & Storage: Aliquot the master stock into smaller volumes in amber or foil-wrapped tubes to minimize freeze-thaw cycles and light exposure. Store at -20°C.

Causality Behind Experimental Choice: Using a high-concentration DMSO stock (e.g., 10 mM) is standard practice. It allows for minimal final DMSO concentration in the assay wells (typically ≤0.5%), thereby preventing solvent-induced artifacts that could affect cell health or enzyme activity. Aliquoting prevents degradation of the master stock from repeated temperature changes.

Tier 1 Screening: Foundational Cytotoxicity Assessment

Before investigating specific mechanisms of action, it is imperative to determine the concentration range at which 3,3,4-Trimethylindolin-2-one affects general cell health. This distinguishes targeted pharmacological effects from non-specific toxicity and identifies the appropriate concentration range for subsequent mechanistic assays.[4][5]

Caption: General workflow for an MTT-based cytotoxicity assay.

Protocol 2: MTT Cell Viability Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells.[5][6] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT, to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Materials:

• Mammalian cell lines (e.g., HEK293, HeLa, A549)

• Complete culture medium (e.g., DMEM + 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 100% DMSO or 10% SDS in 0.01 M HCl)

• Sterile 96-well flat-bottom plates

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Include wells for "cells only" (vehicle control) and "medium only" (blank).

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

• Compound Treatment: Prepare a 2X serial dilution of 3,3,4-Trimethylindolin-2-one in complete medium from your 10 mM stock. Remove the old medium from the cells and add 100 µL of the diluted compound solutions. For the vehicle control, add medium containing the same final concentration of DMSO (e.g., 0.1%).

• Exposure: Incubate the plate for 48 to 72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well.

• Formazan Development: Incubate for 2-4 hours at 37°C until purple precipitates are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO) to each well. Mix gently on an orbital shaker for 10 minutes to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "medium only" blank from all other values.

  • Calculate percent viability: (% Viability) = (Absorbance of Treated Well / Average Absorbance of Vehicle Control) * 100.

  • Plot % Viability against the log of the compound concentration and fit the data using non-linear regression (sigmoidal dose-response) to determine the IC₅₀ value.

Tier 2 Screening: Hypothesis-Driven Mechanistic Assays

Based on promising results from Tier 1 (i.e., the compound is not indiscriminately toxic at low concentrations), the following assays can be employed to investigate specific biological activities commonly associated with the indolin-2-one scaffold.

A. Kinase Inhibition Profile

Rationale: The indolin-2-one framework is a cornerstone of many approved kinase inhibitors (e.g., Sunitinib).[2] It frequently targets the ATP-binding pocket of protein kinases. A universal assay that measures the product of kinase activity (ADP) is an excellent first step to screen for potential kinase inhibition.[7][8]

Caption: Principle of the luminescent ADP-Glo™ kinase assay.

Protocol 3: Universal Kinase Assay (ADP-Glo™)

This protocol is adapted from Promega's ADP-Glo™ Kinase Assay and provides a universal method for measuring the activity of any ADP-generating enzyme.[8]

Materials:

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase of interest (e.g., c-Src, VEGFR2) and its specific substrate

• Kinase reaction buffer

• ATP

• White, opaque 384-well assay plates

Procedure:

• Reagent Preparation: Prepare a 2X kinase/substrate solution and a 2X ATP solution in kinase reaction buffer. Prepare a serial dilution of 3,3,4-Trimethylindolin-2-one.

• Assay Assembly (10 µL Reaction):

  • Add 2.5 µL of 4X serially diluted test compound or DMSO vehicle control to appropriate wells.

  • Add 5 µL of 2X Kinase/Substrate mix to all wells.

  • To initiate the reaction, add 2.5 µL of 4X ATP solution.

• Kinase Reaction: Mix the plate gently and incubate at room temperature for 60 minutes.

• ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete unused ATP. Incubate at room temperature for 40 minutes.

• ADP Detection: Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and initiate the luminescence reaction. Incubate at room temperature for 30-60 minutes.

• Measurement: Measure luminescence using a plate-reading luminometer.

• Data Analysis: Plot the luminescence signal against the log of the inhibitor concentration and fit to a sigmoidal dose-response curve to determine the IC₅₀.

Example Data Presentation: Kinase Inhibition

Kinase Target	3,3,4-Trimethylindolin-2-one IC₅₀ (µM)	Staurosporine IC₅₀ (µM) (Control)
c-Src	[Experimental Value]	0.015
VEGFR2	[Experimental Value]	0.020
PIM1	[Experimental Value]	0.005

B. G-Protein Coupled Receptor (GPCR) Modulation

Rationale: The indolin-2-one scaffold has been linked to the modulation of GPCRs, such as dopamine receptors.[9] A common downstream event following GPCR activation is the recruitment of β-arrestin, which can be monitored using various techniques, including Bioluminescence Resonance Energy Transfer (BRET).[10][11]

Caption: BRET assay principle for monitoring GPCR/β-arrestin interaction.

Protocol 4: Conceptual BRET Assay for β-Arrestin Recruitment

This assay requires a cell line co-expressing a GPCR fused to a BRET donor (e.g., Renilla Luciferase, Rluc) and β-arrestin fused to a BRET acceptor (e.g., Yellow Fluorescent Protein, YFP).

Procedure Outline:

• Cell Culture: Use a stable cell line co-expressing GPCR-Rluc and β-arrestin-YFP. Seed cells in a white, opaque 96-well plate.

• Compound Incubation: Treat cells with varying concentrations of 3,3,4-Trimethylindolin-2-one (to test for agonist activity) or co-treat with a known agonist (to test for antagonist activity).

• Substrate Addition: Add the luciferase substrate (e.g., coelenterazine h).

• Measurement: Immediately measure luminescence at two wavelengths simultaneously using a BRET-capable plate reader: one for the Rluc donor (e.g., ~480 nm) and one for the YFP acceptor (e.g., ~530 nm).

• Data Analysis: Calculate the BRET ratio (Acceptor Emission / Donor Emission). An increase in the BRET ratio indicates that the proteins are in close proximity, signifying β-arrestin recruitment. Plot the BRET ratio against compound concentration to determine EC₅₀ (for agonists) or IC₅₀ (for antagonists).

References

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• Wang, Y., et al. (2015). Synthesis and receptor binding assay of indolin-2-one derivatives... Ingenta Connect. [Link][9]

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• Hauser, A. S., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. MDPI. [Link][10]

• Scilight Press. (2024). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Scilight Press. [Link][13]

• Taylor & Francis. (n.d.). Viability assays – Knowledge and References. Taylor & Francis. [Link]

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• Schetz, J. A., et al. (2018). Approaches to Assess Functional Selectivity in GPCRs: Evaluating G Protein Signaling in an Endogenous Environment. Methods in Molecular Biology. [Link]

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• Li, X., et al. (2020). Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors. Frontiers in Pharmacology. [Link][11]

• ResearchGate. (2025). (PDF) Integrating in vitro and in silico approaches for exploring antidiabetic potential of dimethyl and thiomethyl indolinone derivatives. ResearchGate. [Link]

• Glamočlija, U., et al. (2023). Dual activity of indolin-2-ones containing an arylidene motif: DNA and BSA interaction. RSC Advances. [Link][3]

• Princiotto, S., et al. (2022). Synthesis and biological activity evaluation of 3-(hetero) arylideneindolin-2-ones as potential c-Src inhibitors. Future Medicinal Chemistry. [Link][16]

• Kim, J., et al. (2023). Design, Synthesis, and Biological Evaluation of 3-Substituted-Indolin-2-One Derivatives as Potent Anti-Inflammatory Agents. MDPI. [Link][17]

• Zhang, L., et al. (2016). Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties. Molecules. [Link]

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Application Note: Scalable Protocol for the Production of 3,3,4-Trimethylindolin-2-one

Executive Summary

3,3-Disubstituted oxindoles are privileged scaffolds in medicinal chemistry, frequently serving as the core structural motif for kinase inhibitors and corticotropin-releasing factor (CRF) receptor antagonists[1][2]. Transitioning the synthesis of these compounds from milligram-scale discovery chemistry to multigram or kilogram production requires robust, scalable, and transition-metal-free methodologies to avoid heavy metal contamination in the final Active Pharmaceutical Ingredient (API)[3]. This application note details a validated, self-correcting 100-gram scale-up protocol for the synthesis of 3,3,4-trimethylindolin-2-one via the selective C,C-dimethylation of 4-methylindolin-2-one.

Mechanistic Causality: The Dianion Strategy

A critical challenge in the synthesis of 3,3,4-trimethylindolin-2-one is achieving exhaustive C-alkylation at the C3 position without triggering competitive N-alkylation at the indolinone nitrogen.

The Causality of Base Selection: The NH proton of the oxindole core is the most acidic (pKa ~15), while the C3 protons are slightly less acidic (pKa ~18). By utilizing an excess (≥3.0 equivalents) of a sterically hindered strong base like Lithium bis(trimethylsilyl)amide (LiHMDS), the substrate is driven completely to the N,C3-dianion.

Because the resulting N-anion is significantly less nucleophilic than the C-anion, the subsequent addition of the electrophile (Methyl Iodide, MeI) results in rapid, selective C-alkylation. The remaining excess base in the system immediately deprotonates the transient C3-monomethyl intermediate, facilitating the second C-alkylation. The persistent N-anion effectively acts as an in situ protecting group, entirely bypassing the need for exogenous protecting groups (e.g., Boc or Benzyl) and streamlining the synthetic route.

Fig 1. Dianion-mediated selective C3-dimethylation pathway avoiding N-alkylation.

Scale-Up Parameters & Safety Engineering

Scaling up highly exothermic alkylations involving volatile, toxic electrophiles (MeI) requires strict engineering controls and deliberate solvent choices.

• Solvent Selection: Anhydrous THF is used for the reaction to ensure complete enolate solubility. However, 2-Methyltetrahydrofuran (2-MeTHF) is employed during the aqueous workup. 2-MeTHF offers superior phase-separation properties, lower water miscibility, and a better green-chemistry profile compared to traditional extraction solvents like dichloromethane.

• Exotherm Control: Dosing of LiHMDS and MeI must be strictly temperature-controlled (< -10 °C and < 0 °C, respectively) to prevent runaway reactions and minimize O-alkylation impurities.

• Genotoxic Impurity (GTI) Scavenging: Methyl iodide is a known genotoxin. A sodium thiosulfate (Na₂S₂O₃) wash is integrated into the workup to chemically destroy residual MeI, ensuring the final intermediate meets stringent regulatory safety guidelines.

Step-by-Step Protocol (100 g Scale)

Materials Required:

• 4-Methylindolin-2-one: 100.0 g (0.68 mol, 1.0 eq)

• LiHMDS (1.0 M in THF): 2.17 L (2.17 mol, 3.2 eq)

• Methyl Iodide (MeI): 93.0 mL (212.0 g, 1.50 mol, 2.2 eq)

• Anhydrous THF: 1.0 L (Reaction solvent)

• 2-MeTHF: 1.5 L (Extraction solvent)

Workflow Execution

Step 1: Reactor Preparation Equip a 5 L jacketed glass reactor with a mechanical stirrer, internal temperature probe (T_int), pressure-equalizing dropping funnel, and nitrogen inlet. Purge the system with N₂ for 15 minutes to ensure a strictly inert atmosphere.

Step 2: Substrate Dissolution Charge the reactor with 4-methylindolin-2-one (100.0 g) and anhydrous THF (1.0 L). Stir at 250 rpm until complete dissolution is achieved. Cool the jacketed reactor until T_int reaches -20 °C.

Step 3: Base Dosing (Dianion Formation) Gradually dose LiHMDS (2.17 L) via the dropping funnel over 90 minutes. Critical Control Parameter: The addition rate must be controlled to maintain T_int < -10 °C. The solution will transition to a deep red/brown color as the active N,C3-dianion forms. Stir for 30 minutes at -20 °C post-addition.

Step 4: Electrophile Addition Charge MeI (93.0 mL) into a clean dropping funnel. Dose into the reactor over 60 minutes, strictly maintaining T_int < 0 °C. Safety Note: MeI dosing must be conducted in a sealed system to prevent vapor exposure. Post-addition, allow the reaction to slowly warm to 15 °C over a 2-hour period.

Step 5: IPC & Self-Validation Execute the In-Process Control (IPC) detailed in Section 4. Do not proceed to quench until conversion criteria are met.

Step 6: Quench and Workup Cool the reactor to 0 °C. Slowly quench the reaction by adding saturated aqueous NH₄Cl (1.0 L) over 30 minutes to neutralize excess base and reprotonate the N-anion. Add 2-MeTHF (1.5 L) and stir for 15 minutes. Stop agitation and allow 10 minutes for phase separation. Drain the aqueous layer. Wash the organic layer sequentially with:

• 10% w/v aqueous Na₂S₂O₃ (500 mL) to quench residual MeI.

• Saturated brine (500 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a crude solid.

Step 7: Crystallization Dissolve the crude solid in minimal hot Ethyl Acetate (~300 mL) at 65 °C. Slowly add Heptane (~600 mL) while cooling the mixture to 5 °C at a controlled rate of 10 °C/hour. Filter the resulting crystalline solid, wash with cold heptane (100 mL), and dry in a vacuum oven at 45 °C for 12 hours.

Fig 2. Scalable workflow for the synthesis and purification of 3,3,4-trimethylindolin-2-one.

In-Process Controls (IPC) & Self-Validating Systems

A highly reliable scale-up protocol must be self-validating to ensure batch-to-batch reproducibility.

• Sampling: At 2 hours post-MeI addition, pull a 1 mL aliquot from the reactor. Quench with 1 mL sat. NH₄Cl, extract with 1 mL MeCN, and analyze the organic phase via HPLC (UV 254 nm).

• Acceptance Criteria: Unreacted 4-methylindolin-2-one must be < 0.5% (a/a); the 3,4-dimethylindolin-2-one (monomethyl intermediate) must be < 1.0% (a/a).

• Corrective Action (Self-Validation): If the monomethyl intermediate exceeds 1.0%, the system dictates adding an additional 0.1 eq of LiHMDS and 0.1 eq of MeI. Stir for 1 hour at 15 °C and re-test. Do not proceed to Step 6 until the criteria are met.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes and quality metrics for the 100-gram scale execution of this protocol.

Parameter	Specification / Expected Value
Input Scale	100.0 g (0.68 mol)
Overall Isolated Yield	82.0% - 88.0% (98 g - 105 g)
Purity (HPLC a/a)	> 99.0%
Moisture Content (Karl Fischer)	< 0.5% w/w
Residual Methyl Iodide	< 10 ppm (Below GTI threshold)
Major Impurity Profile	N,3,3,4-Tetramethylindolin-2-one (< 0.5%)

References

• Development of Synthetic Methodologies via Catalytic Enantioselective Synthesis of 3,3-Disubstituted Oxindoles. PubMed (nih.gov).
• US20110201629A1 - Cyclohexyl amide derivatives as crf receptor antagonists. Google Patents.
• Synthesis of Quaternary 3,3-Disubstituted 2-Oxindoles from 2-Substituted Indole Using Selectfluor. Organic Chemistry Portal.

Sources

• 1. Development of Synthetic Methodologies via Catalytic Enantioselective Synthesis of 3,3-Disubstituted Oxindoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US20110201629A1 - Cyclohexyl amide derivatives as crf receptor antagonists - Google Patents [patents.google.com]
• 3. Synthesis of Quaternary 3,3-Disubstituted 2-Oxindoles from 2-Substituted Indole Using Selectfluor [organic-chemistry.org]

Functionalization of 3,3,4-Trimethylindolin-2-one at the aromatic ring

Application Note: Regioselective Aromatic Functionalization of 3,3,4-Trimethylindolin-2-one

Overview & Strategic Importance

3,3,4-Trimethylindolin-2-one is a highly valuable, sterically constrained privileged scaffold in medicinal chemistry and drug development. The presence of the gem-dimethyl group at the C-3 position effectively blocks the common enolization and oxidative dimerization pathways typical of unsubstituted oxindoles[1]. This metabolic stability makes it an ideal precursor for developing targeted therapeutics, such as kinase inhibitors and neuroprotective agents[2]. This application note details the mechanistic rationale and validated protocols for the regioselective functionalization of its aromatic ring, specifically targeting the C-5 and C-7 positions.

Mechanistic Rationale & Regioselectivity (Causality)

The aromatic ring of 3,3,4-trimethylindolin-2-one is activated towards Electrophilic Aromatic Substitution (EAS) by two key substituents:

• N1-Amide Nitrogen: Exerts a strong +M (mesomeric) effect, heavily activating the positions ortho (C-7) and para (C-5) to the nitrogen atom.

• C4-Methyl Group: Exerts a +I (inductive) and hyperconjugative effect, activating its ortho (C-5) and para (C-7) positions.

Because both substituents synergistically increase the electron density at C-5 and C-7, these are the primary sites for electrophilic attack. However, the C-5 position is kinetically and thermodynamically favored for initial functionalization. The para-directing effect of the N1 atom provides superior resonance stabilization of the Wheland intermediate compared to the C4-methyl group. While the C4-methyl group introduces minor steric hindrance at C-5, the electronic activation overwhelmingly dictates C-5 as the major product in standard halogenation and nitration reactions. Advanced Cross-Dehydrogenative Coupling (CDC) or directed C-H activation can be employed to target the C-7 position or achieve complex late-stage functionalizations.

Pathway Visualization

Fig 1: Regioselective aromatic functionalization pathways of 3,3,4-trimethylindolin-2-one.

Experimental Protocols: Self-Validating Systems

Protocol A: Regioselective C-5 Bromination

Objective: Synthesize 5-bromo-3,3,4-trimethylindolin-2-one while avoiding benzylic bromination. Causality & Design: N-Bromosuccinimide (NBS) is utilized instead of elemental bromine (Br₂) to provide a controlled, low steady-state concentration of electrophilic bromine. The reaction is conducted in the dark to suppress radical initiation, which would otherwise lead to undesired benzylic bromination at the C4-methyl group.

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask, dissolve 3,3,4-trimethylindolin-2-one (10.0 mmol) in anhydrous N,N-Dimethylformamide (DMF, 20 mL).

• Cooling: Chill the solution to 0 °C using an ice-water bath and shield the flask from light using aluminum foil.

• Addition: Add NBS (10.5 mmol, 1.05 equiv) portion-wise over 15 minutes to prevent exothermic spikes that could reduce regioselectivity.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor completion via TLC (Hexanes:EtOAc 7:3).

• Quenching (Self-Validation): Pour the mixture into 100 mL of ice-cold water containing 1% (w/v) sodium thiosulfate. Insight: The thiosulfate instantly reduces any unreacted NBS/Br₂, preventing downstream oxidative side reactions during isolation.

• Isolation: Filter the resulting white/pale yellow precipitate under vacuum. Wash thoroughly with distilled water to remove residual DMF and succinimide.

• Purification: Recrystallize from hot ethanol to yield pure 5-bromo-3,3,4-trimethylindolin-2-one.

Protocol B: Controlled C-5 Nitration

Objective: Synthesize 5-nitro-3,3,4-trimethylindolin-2-one without oxidative degradation. Causality & Design: A mixture of potassium nitrate (KNO₃) and concentrated sulfuric acid (H₂SO₄) is used rather than fuming nitric acid. This generates the nitronium ion (NO₂⁺) in situ at a controlled rate, preventing dinitration and oxidative cleavage of the indolinone core.

Step-by-Step Methodology:

• Preparation: Suspend 3,3,4-trimethylindolin-2-one (10.0 mmol) in concentrated H₂SO₄ (15 mL) and cool to 0 °C.

• Addition: Slowly add finely powdered KNO₃ (11.0 mmol, 1.1 equiv) in small portions over 30 minutes, maintaining the internal temperature strictly below 5 °C.

• Reaction: Stir the viscous mixture at 0 °C for 1 hour.

• Quenching (Self-Validation): Carefully pour the reaction mixture over 150 g of crushed ice with vigorous stirring. Insight: The massive dilution halts the nitration instantly and precipitates the highly insoluble nitrated product.

• Isolation: Filter the yellow precipitate. Wash the filter cake with saturated aqueous NaHCO₃ until the filtrate is neutral (pH ~7), followed by a final wash with cold water to ensure no residual acid causes degradation during storage.

• Purification: Dry under vacuum and recrystallize from glacial acetic acid or ethanol.

Quantitative Data Summary

Reaction Type	Reagents & Conditions	Target Position	Regioselectivity (C5:C7)	Typical Yield	Key Strategic Advantage
Bromination	NBS, DMF, 0 °C to RT, Dark	C-5	> 95:5	88 - 92%	Suppresses benzylic radical bromination
Nitration	KNO₃, conc. H₂SO₄, 0 °C	C-5	90:10	80 - 85%	Avoids over-oxidation and dinitration
Iodination	NIS, TFA, RT	C-5	> 95:5	75 - 82%	Installs ideal handle for Pd-cross coupling
C-H Arylation	Ar-H, Pd(OAc)₂, Oxidant, ∆	C-7 / C-5	Variable	45 - 60%	Direct CDC avoiding pre-functionalization

Advanced Perspectives: Late-Stage Functionalization

Beyond classical EAS, the functionalization of oxindoles has expanded into transition-metal-catalyzed Cross-Dehydrogenative Coupling (CDC) and electrochemical Umpolung strategies[1]. While the C-3 position is blocked in 3,3,4-trimethylindolin-2-one, the C-5 halogenated derivatives serve as perfect substrates for Suzuki-Miyaura or Buchwald-Hartwig cross-couplings. Furthermore, emerging methodologies utilizing palladium-catalyzed C-H functionalization allow for direct arylation at the sterically hindered C-7 position by utilizing the N1-amide as a native directing group[3]. Bio-inspired catalytic aerobic dual C-H functionalization also represents a modern, green approach to accessing complex oxindole architectures[4].

References

• Title: Electrochemical Umpolung C–H Functionalization of Oxindoles - PMC Source: nih.gov URL: 1

• Title: A bio-inspired synthesis of oxindoles by catalytic aerobic dual C–H functionalization of phenols - PMC Source: nih.gov URL: 4

• Title: Synthesis of Substituted Oxindoles from α-Chloroacetanilides via Palladium-Catalyzed C-H Functionalization Source: organic-chemistry.org URL: 3

• Title: ch functionalization of indoles and oxindoles through cdc reactions Source: chim.it URL:

• Title: Patent Application Publication (10) Pub. No.: US 2011/0201629 A1 Source: googleapis.com URL: 2

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Synthesis of Substituted Oxindoles from α-Chloroacetanilides via Palladium-Catalyzed C-H Functionalization [organic-chemistry.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming solubility issues of 3,3,4-Trimethylindolin-2-one in DMSO and aqueous media

Welcome to the Advanced Technical Support Center. As an application scientist, I frequently observe researchers treating chemical solubility as a simple binary state—a compound is either "soluble" or "insoluble." In reality, solubilizing a rigid, lipophilic molecule like 3,3,4-Trimethylindolin-2-one is an exercise in managing thermodynamic equilibria and kinetic barriers.

This guide is designed to provide drug development professionals with the mechanistic reasoning and self-validating protocols necessary to overcome solubility challenges in both DMSO and aqueous media.

Part 1: The Physicochemical Challenge

To troubleshoot solubility, we must first understand the molecule. 3,3,4-Trimethylindolin-2-one features a rigid, planar indolin-2-one core. The lactam motif (the NH and C=O groups) forms strong intermolecular hydrogen bonds, while the three methyl groups significantly increase the molecule's overall lipophilicity.

This combination creates a highly stable crystal lattice. When introduced to aqueous media, water molecules cannot easily break these intermolecular forces[1]. Conversely, while pure DMSO acts as a potent hydrogen-bond acceptor to dissolve the compound[2], diluting this DMSO stock into an aqueous buffer triggers a rapid hydrophobic effect, forcing the lipophilic cores to aggregate and precipitate.

Diagnostic Workflow for Precipitation

Diagnostic workflow for resolving 3,3,4-Trimethylindolin-2-one precipitation in aqueous assays.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does my compound crash out of solution when I dilute my DMSO master stock into an aqueous assay buffer? Mechanistic Cause: This is known as the "solvent-shift" effect. DMSO solvates the compound by disrupting its lattice energy. When diluted into water, the local mole fraction of DMSO drops precipitously. For similar heterocyclic compounds, a homogeneous solution is often only maintained if the DMSO content remains above 70-80% at millimolar concentrations[3]. In a standard assay (e.g., 1% DMSO), the solvent mixture can no longer solvate the hydrophobic core, leading to rapid nucleation and precipitation.

Q2: I need to prepare a 50 mM master stock in 100% DMSO, but the powder isn't fully dissolving. What is wrong? Mechanistic Cause: The kinetic barrier to breaking the solid crystal lattice is too high at room temperature. Even if the thermodynamic solubility limit in neat DMSO is high due to its lower polarity[2], the rate of dissolution is slow. Solution: You must input energy (heat and sonication) to overcome the enthalpy of fusion. See Protocol A below for the self-validating method to achieve this.

Q3: My cell-based assay only tolerates 0.5% DMSO. How can I achieve a working concentration of 100 µM without precipitation? Mechanistic Cause: 0.5% DMSO is thermodynamically insufficient to maintain solvation of the trimethyl-indolin core. Solution: You must use a carrier molecule like Hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic cavity of HP-β-CD encapsulates the lipophilic indolin-2-one core, masking it from the water, while the hydrophilic exterior of the cyclodextrin maintains aqueous solubility[1].

Part 3: Quantitative Data & Solvent Selection

To aid in experimental design, refer to the following quantitative solubility parameters. Note: Values are representative baseline estimates for indolin-2-one derivatives to guide formulation choices.

Solvent System	Estimated Solubility Limit	Dielectric Constant (ε)	Application Context
100% Water (pH 7.4)	< 10 µM	80.1	Baseline physiological state; unsuitable for dosing.
100% DMSO	> 50 mM	46.7	Master stock preparation and long-term storage.
10% DMSO / 90% Water	~ 100 µM	~ 76	High-concentration biochemical (cell-free) assays.
20% HP-β-CD (Aqueous)	1 - 5 mM	N/A	In vivo dosing / Cell-based assays requiring low toxicity.

Part 4: Self-Validating Experimental Protocols

A protocol is only useful if it tells you when it has failed. The following methodologies include built-in validation checks to ensure scientific integrity.

Protocol A: Preparation of a Thermodynamically Stable DMSO Master Stock

• Weighing: Weigh the required mass of 3,3,4-Trimethylindolin-2-one into a glass vial.

• Solvent Addition: Add the calculated volume of 100% anhydrous DMSO to achieve a 50 mM concentration.

• Energy Input: Vortex for 30 seconds, then place the vial in a sonicating water bath at 37°C for 15 minutes.

  • Causality: Sonication provides the activation energy required to overcome the crystal lattice energy, while mild heat increases the kinetic rate of dissolution.

  • Validation Check 1: Visually inspect the solution immediately after sonication. It must be completely transparent without any particulate scattering when held up to a light source. If particulates remain, the absolute solubility limit has been exceeded.

• Equilibration: Remove the vial from the water bath and allow it to sit at room temperature (25°C) for 2 hours.

  • Validation Check 2 (Critical): If the solution becomes cloudy or forms a precipitate upon cooling, the 50 mM concentration exceeds the thermodynamic solubility limit at room temperature. You must dilute the stock further. Proceeding with a supersaturated stock will cause irreproducible dosing in downstream assays.

Protocol B: Aqueous Solubilization via HP-β-CD Complexation

For assays requiring strictly aqueous media, phase solubility complexation is required.

Self-validating workflow for generating HP-β-CD inclusion complexes.

• Carrier Preparation: Prepare a 20% (w/v) HP-β-CD solution in your target aqueous buffer (e.g., PBS, pH 7.4).

• Excess Addition: Add an excess amount of 3,3,4-Trimethylindolin-2-one powder (e.g., 5 mg/mL) to the cyclodextrin solution[1].

  • Causality: Adding an excess ensures the system is forced to reach its maximum thermodynamic equilibrium (saturation limit).

• Incubation: Shake the suspension vigorously at 37°C for 48 hours.

• Separation: Centrifuge the sample at 14,000 rpm for 30 minutes to pellet the undissolved compound[1].

  • Validation Check 3 (Critical): A visible solid pellet MUST be present at the bottom of the tube. If no pellet is observed, the compound was not in excess, and the resulting supernatant concentration is not the true maximum solubility. You must start over and add more powder.

• Filtration & Quantification: Carefully collect the supernatant, filter through a 0.22 µm PTFE syringe filter, and quantify the exact solubilized concentration using a validated analytical method (e.g., HPLC-UV)[1].

References

• Kamimura, A. et al. "Solubilities of compounds 1 and 2 at 10 −3 M in water−DMSO solvents." ResearchGate.
• BenchChem Technical Support. "Overcoming solubility issues of quinolin-2-one derivatives in aqueous media." BenchChem.
• MDPI. "Experimental and Computational Approaches for Solubility Measurement of Pyridazinone Derivative in Binary (DMSO + Water) Systems." MDPI.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Best purification and recrystallization methods for 3,3,4-Trimethylindolin-2-one

This guide provides researchers, scientists, and drug development professionals with in-depth technical support for the purification and recrystallization of 3,3,4-Trimethylindolin-2-one. The methodologies and troubleshooting advice are grounded in established chemical principles to ensure robust and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the critical first step in developing a purification protocol for 3,3,4-Trimethylindolin-2-one?

The foundational step is to perform comprehensive solubility tests to identify a suitable solvent or solvent system.[1][2] The ideal recrystallization solvent will exhibit high solubility for 3,3,4-Trimethylindolin-2-one at elevated temperatures and low solubility at cooler, ambient, or ice-bath temperatures.[3][4] This temperature-dependent solubility differential is the key mechanism driving the purification process.

Q2: What are the most probable impurities I will encounter?

Organic impurities are the most common and can arise during the manufacturing process or subsequent storage.[5] For a synthetic compound like 3,3,4-Trimethylindolin-2-one, these typically include:

• Unreacted Starting Materials or Intermediates: The most prevalent impurities in any multi-step synthesis.[5]

• By-products: Compounds formed from unplanned side reactions during the synthesis.[5]

• Degradation Products: Impurities that can form if the compound is exposed to harsh conditions during manufacturing or storage.[5]

• Reagents and Catalysts: While less common in the final product, residual amounts can persist.[5]

Q3: Should I opt for a single-solvent or a mixed-solvent recrystallization?

The choice depends on the solubility profile of your compound. A single-solvent recrystallization is often simpler if a suitable solvent can be found.[6] However, for many compounds, including substituted indolinones, finding a single solvent with the ideal solubility curve can be challenging.

A mixed-solvent system (also known as a solvent/anti-solvent approach) provides greater flexibility.[3][7] In this method, the crude product is dissolved in a "good" solvent in which it is highly soluble, and a miscible "poor" solvent (an anti-solvent) is added to decrease the compound's solubility and induce crystallization.[7] Patents for related indolinone derivatives often describe crystallization initiated by adding a non-polar solvent (like cyclohexane) to a solution in a more polar solvent (like toluene), suggesting this is a promising approach.[8]

Troubleshooting Guide: Common Recrystallization Issues

Problem: My compound has failed to crystallize, even after the solution has cooled completely.

• Probable Cause & Explanation: This is the most common issue in recrystallization and is often due to one of two reasons:

  • Excess Solvent: Too much solvent was used to dissolve the crude product, meaning the solution is not saturated or supersaturated upon cooling.[9]

  • Supersaturation: The solution contains more dissolved solute than it theoretically should at that temperature, and crystallization requires a nucleation point to begin.[9]

• Solutions:

  • For Excess Solvent: Gently heat the solution to evaporate a portion of the solvent using a rotary evaporator or a stream of inert gas.[9] Allow the concentrated solution to cool again.

  • For Supersaturation: Induce crystallization by scratching the inside surface of the flask with a glass rod just below the solvent line.[1][9] The microscopic scratches provide a surface for crystal nucleation. Alternatively, if available, add a single "seed crystal" of pure 3,3,4-Trimethylindolin-2-one to the solution.[1][9]

Problem: An oil has formed at the bottom of my flask instead of solid crystals.

• Probable Cause & Explanation: This phenomenon, known as "oiling out," occurs when the solution becomes saturated at a temperature above the melting point of the solute.[10] The compound effectively "melts" out of the solution instead of crystallizing. This is more common when using mixed-solvent systems or when the compound is significantly impure.[9]

• Solutions:

  • Reheat the solution until the oil fully redissolves.

  • Add a small amount (1-5% of the total volume) of the "good" solvent to decrease the saturation point.[9]

  • Ensure very slow cooling. You can insulate the flask or allow it to cool on a hot plate that is turned off to slow the rate of temperature change.[9] This gives the molecules more time to arrange into a crystal lattice rather than crashing out as a liquid.

Problem: My final product is still colored, even after recrystallization.

• Probable Cause & Explanation: The color is due to highly soluble, often polymeric or aromatic, impurities that remain dissolved in the solvent and can adsorb to the surface of your crystals.

• Solution:

  • Use activated charcoal (decolorizing carbon).[2] After dissolving your crude product in the minimum amount of hot solvent, add a very small amount of activated charcoal to the hot solution.

  • Crucial Step: Keep the solution hot for a few minutes to allow the charcoal to adsorb the colored impurities. Then, perform a hot gravity filtration to remove the charcoal before allowing the filtrate to cool and crystallize.[2]

Problem: The recovery yield of my purified product is very low.

• Probable Cause & Explanation: Several factors can contribute to low yield:

  • Using an excessive amount of solvent during dissolution, which keeps more of your product in the mother liquor.[9]

  • Premature crystallization during a hot filtration step.

  • Significant solubility of the compound in the cold solvent.

  • Washing the collected crystals with too much cold solvent, or with solvent that was not sufficiently chilled.

• Solutions:

  • Always use the minimum amount of hot solvent required for complete dissolution.[3]

  • To prevent premature crystallization during filtration, use a heated or insulated funnel and pre-heat it by pouring some hot, pure solvent through it first.[11]

  • After collecting the first crop of crystals, you can concentrate the filtrate (mother liquor) by boiling off some solvent and cooling again to obtain a second, often slightly less pure, crop of crystals.[6]

  • When washing the final crystals, use a minimal amount of ice-cold solvent to rinse away impurities without dissolving a significant amount of the product.[1][2]

Purification Protocols & Methodologies

Protocol 1: Single-Solvent Recrystallization

This method is ideal if a solvent is found where 3,3,4-Trimethylindolin-2-one has at least a 5:1 solubility ratio between the hot and cold solvent.[6] Potential solvents to screen include ethyl acetate, acetone, ethanol, or toluene.

Step-by-Step Methodology:

• Dissolution: Place the crude 3,3,4-Trimethylindolin-2-one in an Erlenmeyer flask. Add a small amount of the selected solvent and heat the mixture to a near-boil on a hot plate. Continue adding the solvent in small portions until the compound just dissolves.[3]

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat to boiling for 2-5 minutes.

• Hot Gravity Filtration: To remove insoluble impurities (and charcoal, if used), filter the hot solution through a fluted filter paper into a clean, pre-warmed flask.[6] This step must be done quickly to prevent crystallization in the funnel.[11]

• Crystallization: Cover the flask and allow the filtrate to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[3]

• Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize crystal formation.[6]

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[3][11]

• Washing: With the vacuum still applied, wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.[2][3]

• Drying: Allow air to be drawn through the crystals for several minutes to help them dry. Then, transfer the purified crystals to a watch glass or drying dish and dry to a constant weight.[3]

Protocol 2: Mixed-Solvent (Solvent/Anti-Solvent) Recrystallization

This is a powerful technique when a suitable single solvent cannot be identified. A good starting point based on related compounds could be a Toluene/Hexane or Ethyl Acetate/Heptane system.[3][8]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 3,3,4-Trimethylindolin-2-one in the minimum amount of the hot "good" solvent (e.g., Toluene).[7]

• Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent (anti-solvent, e.g., Hexane) dropwise until you observe persistent cloudiness (turbidity).[7] This indicates the solution is saturated.

• Clarification: Add a few drops of the hot "good" solvent back into the mixture until the turbidity just disappears, resulting in a clear, saturated solution.[7]

• Crystallization, Chilling, Collection, Washing, and Drying: Follow steps 4 through 8 from the Single-Solvent Recrystallization protocol above.

Data & Workflow Visualizations

Table 1: Solvent Selection Guide (General Principles)

Solvent Polarity	Example Solvents	General Solubility Behavior for Indolinones
Polar Aprotic	Acetone, Ethyl Acetate	Often good "good" solvents for dissolution.
Polar Protic	Ethanol, Methanol	Can be effective, but hydrogen bonding may increase solubility at cold temperatures, potentially reducing yield. Often used in solvent pairs with water.[3]
Non-Polar	Hexane, Heptane, Cyclohexane	Typically poor solubility. Excellent candidates for use as anti-solvents.[8]
Aromatic	Toluene, Xylene	Good "good" solvents, especially at high temperatures, as seen in related syntheses.[8]

Workflow Diagrams

Caption: General workflow for purification by recrystallization.

Caption: Decision tree for common recrystallization problems.

References

• Recrystallization1. (n.d.).
• How to Purify an organic compound via recrystallization or reprecipitation? (2025, February 16). ResearchGate.
• Problems with Recrystallisations. (n.d.). University of York, Chemistry Teaching Labs.
• Recrystallization. (n.d.).
• recrystallization.pdf. (n.d.).
• KR20100097129A - Indolinone derivatives and process for their manufacture. (n.d.). Google Patents.
• RECRYSTALLISATION. (n.d.).
• Experiment 2: Recrystallization. (n.d.).
• Recrystallization1. (n.d.).
• Mixed-solvent recrystallisation. (n.d.). University of York, Chemistry Teaching Labs.
• Impurity Profiling With Use of Hyphenated Techniques. (2012, May 24). Asian Journal of Research in Chemistry.
• Purification of Organic Compounds: from Crude Product to Purity. (2023, July 4). Departments of Physics and Chemistry - EMU.
• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.).

• Identification and synthesis of impurities formed during sertindole preparation. (2011, January 7). PMC - NIH. Retrieved from [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGXrDbDo6nGmdgIcv97D7t6b-uMmS5wyr4Ti-s8gTQQfSjZbYmN9Rjshh0Jr7bvaKM0gEE3ui_5BZJHtYSTpzdtd_PKq5fY2S4VD0zWZcDcw2r5P7Habklf50uWE1n2fZvgOCvJOW_I8gcWtq0=]([Link]

Sources

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. researchgate.net [researchgate.net]
• 4. physics.emu.edu.tr [physics.emu.edu.tr]
• 5. ajrconline.org [ajrconline.org]
• 6. athabascau.ca [athabascau.ca]
• 7. Chemistry Teaching Labs - Mixed-solvents [chemtl.york.ac.uk]
• 8. KR20100097129A - Indolinone derivatives and process for their manufacture - Google Patents [patents.google.com]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]

Reducing unwanted byproducts in 3,3,4-Trimethylindolin-2-one functionalization

Technical Support Center: Functionalization of 3,3,4-Trimethylindolin-2-one

Welcome to the technical support center for the synthetic chemistry of 3,3,4-trimethylindolin-2-one. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of modifying this unique oxindole scaffold. The inherent structure of this molecule—specifically the C3 quaternary center—presents both opportunities and challenges compared to simpler oxindoles. This resource provides in-depth, field-tested insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your reactions for clean, high-yield outcomes.

Section 1: Troubleshooting Guide

This section addresses specific experimental failures and unexpected results. We delve into the causality behind these issues and provide actionable, step-by-step solutions.

Q1: My N-alkylation reaction is low-yielding, and I'm recovering mostly starting material. What's going wrong?

Answer:

This is a common issue often rooted in suboptimal activation of the N-H bond or insufficient reactivity of the alkylating agent. The acidity of the oxindole N-H proton (pKa ≈ 18 in DMSO) requires a sufficiently strong base for complete deprotonation, but an overly strong base can promote side reactions.

Probable Causes & Solutions:

• Inappropriate Base Selection: The base may be too weak to deprotonate the lactam nitrogen effectively. While weak bases like potassium carbonate (K₂CO₃) can work with highly reactive alkylating agents (e.g., benzyl bromide, methyl iodide), they often fail with less reactive ones like alkyl chlorides or secondary bromides.

  • Solution: Switch to a stronger base. Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in an aprotic solvent like THF or DMF are excellent choices for generating the nucleophilic amide anion.[1] These bases ensure near-quantitative deprotonation, driving the reaction forward.

• Solvent Incompatibility: Protic solvents (e.g., ethanol, methanol) can interfere with the reaction by protonating the amide anion intermediate, thus quenching the nucleophile.

  • Solution: Employ polar aprotic solvents. Tetrahydrofuran (THF), N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are ideal as they effectively solvate the counter-ion (Na⁺, K⁺) without interfering with the nucleophile.

• Insufficient Temperature: Less reactive alkylating agents, such as alkyl chlorides or sterically hindered bromides, may require thermal energy to overcome the activation barrier.

  • Solution: After initial deprotonation at 0 °C or room temperature, gently heat the reaction mixture. A temperature range of 50-80 °C is typically sufficient. Always monitor the reaction by TLC to check for starting material consumption and potential byproduct formation.

• Poor Alkylating Agent: The leaving group on your alkylating agent might not be suitable. The reactivity order is generally I > Br > Cl.

  • Solution: If using an alkyl chloride, consider converting it to the more reactive alkyl iodide in situ by adding a catalytic amount of potassium iodide (KI) or sodium iodide (NaI), a process known as the Finkelstein reaction.

Experimental Workflow: Troubleshooting Low N-Alkylation Yield

Caption: Competing alkylation pathways for the oxindole anion.

Q3: My reaction is producing multiple products, including some that appear to be functionalized on the aromatic ring. How can I improve selectivity for N-alkylation?

Answer:

While the C3 position is blocked in your substrate, the aromatic ring still possesses reactive C-H bonds, particularly at the C5 and C7 positions. Under strongly basic conditions, deprotonation of the aromatic ring can occur, leading to competitive C-alkylation.

Probable Causes & Solutions:

• Excessively Strong Base/High Temperature: Using very strong bases like n-BuLi, especially at temperatures above 0 °C, can lead to lithiation of the aromatic ring, creating a competing nucleophile. [2] * Solution: Control the reaction conditions meticulously. Use the mildest base that still provides a reasonable reaction rate (e.g., NaH instead of n-BuLi). Perform the deprotonation at a low temperature (0 °C or even -78 °C for organolithium bases) and allow the reaction to warm slowly only if necessary.

• Solvent Effects: The choice of solvent can influence the regioselectivity of alkylation. Some studies on related oxindoles suggest that protic solvents can favor C-alkylation, while aprotic solvents favor N-alkylation. [3][4] * Solution: Strictly adhere to polar aprotic solvents like THF or DMF for selective N-alkylation. This minimizes pathways that could lead to aromatic substitution.

Table 1: General Conditions for Selective Alkylation of Oxindoles

Parameter	Selective N-Alkylation	Risk of C-Alkylation/Byproducts
Base	NaH, K₂CO₃, KOtBu	n-BuLi, LDA (especially at >0 °C)
Solvent	Aprotic (THF, DMF, Acetonitrile)	Protic (Ethanol, Methanol) [3][4]
Temperature	0 °C to 60 °C	> 80 °C
Alkylating Agent	R-I, R-Br (Softer Electrophiles)	R-OTs, R-Cl (Harder Electrophiles)

This table provides general guidance adapted from studies on various oxindole scaffolds. [1][2][3][4]

Q4: After aqueous workup, I see a new, highly polar spot on my TLC plate, and my overall mass balance is low. What might this be?

Answer:

This is likely the result of amide hydrolysis, where the lactam ring is opened to form a 2-aminophenylpropanoic acid derivative. This can happen under either harsh acidic or basic conditions during the reaction or, more commonly, during a non-buffered aqueous workup. [5][6] Probable Causes & Solutions:

• Harsh Workup Conditions: Quenching the reaction with strong acid (e.g., concentrated HCl) or performing an extraction with a strong base (e.g., 2M NaOH) can catalyze the hydrolysis of both the starting material and the product.

  • Solution: Use a milder workup procedure. Quench the reaction carefully with a saturated aqueous solution of ammonium chloride (NH₄Cl). This provides a buffered system that neutralizes the base without creating excessively acidic or basic conditions. Extract the product with a neutral organic solvent like ethyl acetate or dichloromethane.

• Extended Heating in Presence of Water: If the reaction is run at high temperatures for a prolonged period and the solvent or reagents are not scrupulously dried, residual water can cause hydrolysis, especially if a strong base is present.

  • Solution: Ensure all glassware is oven-dried or flame-dried. Use anhydrous solvents. If heating is required, perform it under an inert atmosphere (N₂ or Ar) to prevent atmospheric moisture from entering the reaction.

Section 2: Frequently Asked Questions (FAQs)

FAQ1: What is the key difference in reactivity between 3,3,4-trimethylindolin-2-one and a standard C3-unsubstituted oxindole?

The primary difference is the absence of an acidic proton at the C3 position. In a standard oxindole, the C3-protons are acidic and can be removed by a base to form an enolate, which is a key intermediate for C3-alkylation, aldol reactions, and other functionalizations. [7][8]In 3,3,4-trimethylindolin-2-one, the gem-dimethyl group completely blocks this pathway. Consequently, reactivity is redirected primarily to the N-H bond, and under certain conditions, to the C-H bonds of the aromatic ring.

FAQ2: What are the standard purification techniques for functionalized 3,3,4-trimethylindolin-2-one derivatives?

Standard purification involves silica gel column chromatography. A gradient elution system starting with a non-polar solvent (e.g., hexanes or petroleum ether) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) is typically effective. For crystalline products, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) is an excellent method for achieving high purity.

FAQ3: What is the best way to confirm the structure and regioselectivity of my final product?

A combination of spectroscopic techniques is essential:

• ¹H and ¹³C NMR: To confirm the overall structure and presence of all expected functional groups.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• 2D NMR (NOESY/ROESY): This is crucial for unambiguously confirming N- vs. O-alkylation. For an N-alkylated product, a Nuclear Overhauser Effect (NOE) correlation should be observed between the protons of the newly introduced alkyl group and the protons on the aromatic ring (specifically H5 or the C4-methyl group). No such correlation would exist for the O-alkylated isomer.

• IR Spectroscopy: As mentioned in Q2, this is a quick and effective way to distinguish between N-alkylation (retains C=O peak) and O-alkylation (loses C=O peak, gains C=N peak).

Section 3: Protocols & Methodologies

Protocol 1: General Procedure for Selective N-Alkylation

This protocol is a robust starting point for the N-alkylation of 3,3,4-trimethylindolin-2-one with a reactive alkyl bromide.

Materials:

• 3,3,4-trimethylindolin-2-one

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Alkyl bromide (1.1 equivalents)

• Anhydrous N,N-dimethylformamide (DMF)

• Saturated aqueous NH₄Cl solution

• Ethyl acetate

• Brine

Procedure:

• To a flame-dried, two-neck round-bottom flask under an argon atmosphere, add 3,3,4-trimethylindolin-2-one (1.0 eq).

• Add anhydrous DMF (approx. 0.1 M concentration).

• Cool the solution to 0 °C using an ice bath.

• Carefully add NaH (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Stir the mixture at 0 °C for 30 minutes. The solution may become colored as the anion forms.

• Add the alkyl bromide (1.1 eq) dropwise via syringe.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC (e.g., using 3:1 Hexanes:Ethyl Acetate).

• Once the starting material is consumed, cool the reaction back to 0 °C and cautiously quench by slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate.

• Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography to yield the pure N-alkylated product.

References

• Verma, A., Kumar, V., & Singh, B. (2021). Iron- and base-catalyzed C(α)-alkylation and one-pot sequential alkylation–hydroxylation of oxindoles with secondary alcohols. Organic & Biomolecular Chemistry. Available at: [Link]

• Kumar, A., & Kumar, S. (2024). Metal-Free Switchable Chemo- and Regioselective Alkylation of Oxindoles Using Secondary Alcohols. The Journal of Organic Chemistry. Available at: [Link]

• Li, F., et al. (2019). Transition-Metal-Free α-C-Alkylation of Oxindoles with Alcohols. ChemistrySelect. Available at: [Link]

• Mondal, S., et al. (2021). Manganese-Catalyzed C(α)-Alkylation of Oxindoles with Secondary Alcohols via Borrowing Hydrogen. Organometallics. Available at: [Link]

• Kumar, A., & Kumar, S. (2024). Metal-Free Switchable Chemo- and Regioselective Alkylation of Oxindoles Using Secondary Alcohols. The Journal of Organic Chemistry. Available at: [Link]

• Neale, C. G., et al. (2017). Iron-Catalyzed Borrowing Hydrogen C-Alkylation of Oxindoles with Alcohols. European Journal of Organic Chemistry. Available at: [Link]

• Kumar, A., et al. (2023). Nickel-Catalyzed Alkylation of Oxindoles with Secondary Alcohols. The Journal of Organic Chemistry. Available at: [Link]

• Wang, C., et al. (2020). Selective Insertion of Alkynes into C–C σ Bonds of Indolin-2-ones: Transition-Metal-Free Ring Expansion Reactions to Seven-Membered-Ring Benzolactams or Chromone Derivatives. Organic Letters. Available at: [Link]

• Timári, I., et al. (2017). Study on the Alkylation Reactions of N(7)-Unsubstituted 1,3-Diazaoxindoles. Molecules. Available at: [Link]

• Timári, I., et al. (2015). Literature Survey and Further Studies on the 3-Alkylation of N-Unprotected 3-Monosubstituted Oxindoles. Practical Synthesis of N-Unprotected 3,3-Disubstituted Oxindoles and Subsequent Transformations on the Aromatic Ring. Molecules. Available at: [Link]

• Organic-Synthesis.org. (n.d.). Hydrolysis of Amide. Available at: [Link]

• Chemistry Steps. (2022). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. Iron- and base-catalyzed C(α)-alkylation and one-pot sequential alkylation–hydroxylation of oxindoles with secondary alcohols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]

Optimizing catalytic conditions for 3,3,4-Trimethylindolin-2-one derivatives

Welcome to the Technical Support Center for the catalytic synthesis and optimization of 3,3,4-Trimethylindolin-2-one derivatives .

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. The construction of a quaternary all-carbon stereocenter at the C3 position—especially when flanked by a sterically demanding C4-methyl group—presents severe thermodynamic and kinetic challenges. This guide dissects the causality behind catalytic failures, provides self-validating experimental protocols, and establishes a rigorous framework for optimizing asymmetric yields.

Troubleshooting FAQs: Overcoming Steric and Electronic Barriers

Q1: Why does the yield of my 3,3-disubstituted oxindole drop significantly when using a 4-methyl substituted precursor compared to an unsubstituted oxindole? A1: The primary cause is severe steric clash (A-strain). The C4-methyl group points directly toward the trajectory required for nucleophilic attack or electrophilic interception at the C3 position. This steric hindrance significantly increases the activation energy barrier for the transition state, often preventing successful functionalization or leading to the recovery of unreacted starting materials[1]. Furthermore, in organocatalytic arylation networks, increasing steric hindrance at the oxindole core has been proven to drastically decrease both overall yield and enantioselectivity[2]. Solution: Shift to a less sterically demanding chiral ligand (e.g., reducing the bite angle of the phosphine ligand in Pd-catalysis) to accommodate the C4-methyl bulk, or transition to a highly active catalytic system like Copper-catalyzed arylboration, which can bypass traditional steric bottlenecks[3].

Q2: How can I improve the enantiomeric excess (ee) during the Pd-catalyzed asymmetric allylic alkylation (AAA) of 3,3,4-trimethylindolin-2-one precursors? A2: Poor enantiocontrol in sterically encumbered oxindoles stems from a "loose" transition state where the chiral ligand fails to effectively shield one face of the enolate, allowing competitive background racemic reactions. Solution: Implement a dynamic kinetic asymmetric transformation (DYKAT) approach using a COAP/Pd(0) catalyst system. The carbonyl coordination to the palladium center is crucial for enforcing a rigid transition state, thereby restoring regio- and enantioselective control even in hindered substrates[4]. Additionally, lowering the temperature to -20°C in a polar solvent (like MeOH or THF) enhances tight ion-pairing.

Q3: I am observing significant catalyst deactivation (black precipitate) in my Cu-catalyzed functionalization of 4-methyl-oxindole precursors. What is the mechanism of failure? A3: In Cu-catalyzed systems, the steric bulk at the C4 position slows down the migratory insertion step. When the productive catalytic cycle decelerates, competitive degradation pathways—specifically protodecupration and catalyst aggregation into inactive Cu(0) nanoparticles (the black precipitate)—dominate. Solution: Use simple CuOAc (10 mol%) as the sole catalyst combined with a strong, bulky base like KOtBu to accelerate the transmetalation step[3]. Ensure strictly anhydrous conditions, as trace moisture exponentially accelerates protodecupration.

Logical Troubleshooting Workflow

Troubleshooting workflow for optimizing catalytic conditions of sterically hindered oxindoles.

Quantitative Data Summaries

The following table summarizes the optimization trajectory for establishing the C3-quaternary center in 3,3,4-trimethylindolin-2-one derivatives via Pd-catalyzed AAA.

Table 1: Optimization of Catalytic Conditions for 3,3,4-Trimethylindolin-2-one Synthesis

Entry	Catalyst / Ligand System	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Mechanistic Causality / Observation
1	Pd2(dba)3 / L1 (Bulky Phosphine)	THF	25	24	15	45	Severe steric clash with C4-methyl prevents transition state formation.
2	Pd2(dba)3 / L2 (Compact Phosphine)	THF	25	12	82	78	Reduced ligand bulk improves yield, but loose ion-pairing lowers ee.
3	Pd2(dba)3 / L2 (Compact Phosphine)	Toluene	0	24	75	88	Non-polar solvent tightens transition state; lower temp improves ee.
4	Pd2(dba)3 / COAP	MeOH	-20	48	91	96	DYKAT mechanism with H-bonding stabilizes the congested TS[4].

Self-Validating Experimental Protocols

Protocol A: Pd-Catalyzed Asymmetric Allylic Alkylation (AAA) of 4-Methyl-oxindoles

This protocol is designed as a self-validating system. Do not proceed to the next step unless the physical checkpoints are met.

Step 1: Catalyst Pre-activation

• Action: In a flame-dried Schlenk tube under an argon atmosphere, dissolve Pd2(dba)3 (5 mol%) and the chiral COAP ligand (11 mol%) in anhydrous MeOH (2.0 mL). Stir at room temperature for 30 minutes.

• Causality: The dba ligands must fully dissociate to allow the chiral ligand to coordinate, forming the active Pd(0)L* species.

• Validation Checkpoint: The solution must transition from a dark purple/brown to a clear golden-yellow. If the solution remains dark or precipitates black solid, the ligand exchange has failed (likely due to trace oxygen). Abort, clean the Schlenk tube, and re-degas your solvents.

Step 2: Enolate Formation

• Action: Add the 3,4-dimethylindolin-2-one precursor (0.2 mmol) and KOtBu (0.24 mmol) to the golden-yellow catalyst solution. Cool the mixture to -20°C and stir for 45 minutes.

• Causality: The C4-methyl group sterically hinders the deprotonation at C3. A full 45 minutes is required to ensure quantitative enolate formation before introducing the electrophile.

• Validation Checkpoint: Quench a 10 µL aliquot in D2O. Analyze via crude 1H-NMR; the complete disappearance of the C3-proton signal confirms 100% enolate formation.

Step 3: Electrophile Addition

• Action: Slowly add the allylic electrophile (0.24 mmol) dropwise over 10 minutes via a syringe pump.

• Causality: Slow addition maintains a low steady-state concentration of the electrophile, preventing non-enantioselective background homocoupling.

Step 4: Quench and Isolation

• Action: Stir at -20°C for 48 hours. Quench with saturated aqueous NH4Cl (2 mL), extract with EtOAc (3 × 5 mL), dry over Na2SO4, and purify via flash chromatography.

Pd-catalyzed asymmetric allylic alkylation cycle for 3,3,4-trimethylindolin-2-one synthesis.

Sources

• 1. Allylation of isatin-derived N-Boc-hydrazones followed by Pd-catalyzed carboamination reaction: an entry to 3-spiro-pyrazolidyl-oxindoles - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07712J [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Poor Crystallization of 3,3,4-Trimethylindolin-2-one

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the crystallization of 3,3,4-Trimethylindolin-2-one. This guide is designed to provide in-depth troubleshooting assistance for common and complex issues encountered during the purification of this compound. As Senior Application Scientists, we have compiled this resource based on established crystallization principles and extensive laboratory experience.

Frequently Asked Questions (FAQs)

My 3,3,4-Trimethylindolin-2-one is not crystallizing, even after cooling. What are the initial troubleshooting steps?

When crystallization fails to initiate, it's often due to issues with supersaturation or nucleation. Here’s a prioritized checklist of initial steps:

• Induce Nucleation:

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The high-frequency vibrations and microscopic glass fragments can provide nucleation sites for crystal growth.[1][2][3][4]

  • Seeding: Introduce a "seed crystal," which is a tiny, pure crystal of 3,3,4-Trimethylindolin-2-one from a previous successful batch.[1][2] This provides a template for further crystal growth.

  • Stirring Rod Technique: Dip a glass stirring rod into the supersaturated solution, remove it, and allow the solvent to evaporate, leaving a thin crystalline film on the rod. Re-introducing this rod into the solution can dislodge small seed crystals and initiate crystallization.[1][2]

• Increase Supersaturation:

  • Reduce Solvent Volume: It's possible that too much solvent was used, preventing the solution from becoming supersaturated upon cooling.[2][3] Gently heat the solution to evaporate a portion of the solvent and then allow it to cool again.

  • Lower the Temperature: If cooling to room temperature is insufficient, try using a colder bath, such as an ice-water bath or even a salt-ice bath for temperatures below 0°C.[1][2]

What are the ideal characteristics of a recrystallization solvent for 3,3,4-Trimethylindolin-2-one?

The choice of solvent is a critical factor for successful crystallization.[5] An ideal solvent should exhibit the following properties:

• High Solubility at Elevated Temperatures: The compound should be highly soluble in the solvent at or near its boiling point.[5][6][7]

• Low Solubility at Low Temperatures: Conversely, the compound should have poor solubility in the same solvent at low temperatures (e.g., room temperature or below).[5][6][7]

• Favorable Impurity Solubility: Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble at all temperatures (allowing for removal by hot filtration).[4][6]

• Chemical Inertness: The solvent must not react with 3,3,4-Trimethylindolin-2-one.[4][7]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the final crystals.[3][7]

A systematic approach to solvent selection involves testing the solubility of a small amount of the crude product in various solvents at both room temperature and their boiling points.

My compound is "oiling out" instead of forming crystals. What causes this and how can I fix it?

"Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This is often due to:

• High Solution Concentration: A highly concentrated solution can sometimes lead to the separation of the solute as a supercooled liquid.[8]

• Rapid Cooling: Cooling the solution too quickly can prevent the molecules from orienting themselves into a crystal lattice, resulting in an oil.[8]

• Solvent Boiling Point Higher Than Compound's Melting Point: If the boiling point of the solvent is higher than the melting point of your compound, the compound may melt in the hot solvent and separate as an oil upon cooling.[8]

Solutions for Oiling Out:

• Re-dissolve and Cool Slowly: Reheat the solution until the oil redissolves completely. Then, allow the solution to cool much more slowly. You can insulate the flask to slow down the cooling process.

• Add More Solvent: If the concentration is too high, add a small amount of hot solvent to the oiled-out mixture to redissolve it, then cool slowly.

• Change the Solvent System: If the issue persists, the solvent may be inappropriate. Consider a solvent with a lower boiling point or use a mixed-solvent system. In a mixed-solvent system, you dissolve the compound in a "good" solvent and then slowly add a "poor" solvent (an antisolvent) until the solution becomes turbid, then heat to clarify and cool slowly.[6]

Advanced Troubleshooting

I've tried multiple solvents and induction techniques, but crystallization is still poor. Could impurities be the problem?

Yes, impurities can significantly hinder crystallization.[9][10] They can interfere with the formation of a stable crystal lattice in several ways:

• Inhibiting Nucleation: Some impurities can adsorb onto the surface of forming crystal nuclei, preventing further growth.[9][11]

• Disrupting Crystal Growth: Impurities can be incorporated into the crystal lattice, causing defects and preventing the formation of well-ordered crystals.[9][10]

• Altering Solubility: The presence of impurities can change the overall solubility of your target compound in the chosen solvent.

Strategies to Address Impurity-Related Issues:

• Pre-Purification: Before attempting recrystallization, consider a preliminary purification step. A quick filtration through a plug of silica gel can remove highly polar or non-polar impurities.[8]

• Activated Charcoal: If your solution is colored and the pure compound is expected to be colorless, this indicates the presence of colored impurities. Adding a small amount of activated charcoal to the hot solution can adsorb these impurities.[3] Be sure to perform a hot filtration to remove the charcoal before cooling.

• Identify Potential Impurities: Consider the synthetic route of 3,3,4-Trimethylindolin-2-one. Common impurities could include unreacted starting materials, byproducts, or degradation products.[12] For instance, the synthesis of related indole derivatives can sometimes result in process-related impurities that are structurally similar to the target molecule.[13]

Workflow for Troubleshooting Poor Crystallization

Here is a systematic workflow to diagnose and resolve crystallization problems:

Caption: Troubleshooting Decision Tree for Poor Crystallization.

Experimental Protocols

Protocol for Selecting a Recrystallization Solvent

• Place approximately 20-30 mg of your crude 3,3,4-Trimethylindolin-2-one into several small test tubes.

• To each test tube, add a different potential solvent (e.g., ethanol, methanol, ethyl acetate, acetone, water, hexane) dropwise at room temperature, swirling after each addition.

• Observe the solubility at room temperature. A good solvent will not dissolve the compound well at this stage.[5]

• For the solvents that show poor room temperature solubility, gently heat the test tubes in a water bath.

• Continue adding the hot solvent dropwise until the solid just dissolves.

• Allow the test tubes to cool slowly to room temperature, and then in an ice bath.

• The ideal solvent is one in which the compound dissolves when hot and forms a significant amount of crystals upon cooling.

Data Presentation: Solvent Selection Guide

The following table provides a general guide to common recrystallization solvents, organized by polarity. The suitability of each for 3,3,4-Trimethylindolin-2-one should be determined experimentally.

Solvent	Polarity	Boiling Point (°C)	Notes
Water	High	100	Good for polar compounds.
Methanol	High	65	Can be used in a mixed-solvent system with water.
Ethanol	High	78	A versatile solvent for many organic compounds.
Acetone	Medium	56	A good solvent for a wide range of compounds.
Ethyl Acetate	Medium	77	A common and effective recrystallization solvent.
Dichloromethane	Low	40	Use with caution due to its low boiling point.
Toluene	Low	111	Can be effective for less polar compounds.
Hexane	Low	69	Suitable for non-polar compounds.

Advanced Crystallization Techniques

If standard methods fail, consider these advanced techniques:

• Slow Evaporation: Dissolve the compound in a suitable solvent and allow the solvent to evaporate slowly over several days in a loosely covered container. This can produce high-quality single crystals.

• Vapor Diffusion: Place a solution of your compound in a small open vial. Place this vial inside a larger sealed container that contains a more volatile "anti-solvent" in which your compound is insoluble. The anti-solvent vapor will slowly diffuse into the solution, reducing the solubility of your compound and promoting crystallization.

• Microbatch Under-Oil Crystallization: This technique involves dissolving the compound in a minimal amount of solvent and dispensing small droplets of the solution under a layer of inert oil. The oil controls the rate of solvent evaporation, allowing for slow and controlled crystal growth.[14]

References

• Chemistry LibreTexts. (2022, April 7). 3.5E: Initiating Crystallization. [Link]

• University of York. Solvent Choice. [Link]

• Chemistry LibreTexts. (2025, August 20). 3.5: Inducing Recrystallization. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• NASA Technical Reports Server (NTRS). (2025, July 15). The Effects of Impurities on Protein Crystal Growth and Nucleation: A Preliminary Study. [Link]

• Wikipedia. Crystallization. [Link]

• ScholarBank@NUS. Effects of impurities on crystal growth processes. [Link]

• SciSpace. Effect of impurities on the crystal growth from solutions A new kinetic model. [Link]

• Unknown Source. 4. Crystallization. [Link]

• ACS Publications. (2006, November 11). The Influence of Impurities on the Crystal Growth Kinetics According to a Competitive Adsorption Model. [Link]

• ACS Publications. (2006, November 11). The Influence of Impurities on the Crystal Growth Kinetics According to a Competitive Adsorption Model. [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet. [Link]

• Unknown Source. Guide for crystallization. [Link]

• ACS Publications. Solvent selection for recrystallization: An undergraduate organic experiment. [Link]

• Unknown Source. Recrystallization. [Link]

• Unknown Source. RECRYSTALLISATION. [Link]

• Chemical Society Reviews (RSC Publishing). (2023, March 1). Advanced crystallisation methods for small organic molecules. [Link]

• Unknown Source. Purification – Cooperative Organic Chemistry Student Laboratory Manual. [Link]

• Unknown Source. Recrystallization1. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• PMC. Tris(3-hydroxyimino-1-methylindolin-2-one) monohydrate. [Link]

• Asian Journal of Research in Chemistry. (2012, May 24). Impurity Profiling With Use of Hyphenated Techniques. [Link]

• Google Patents. DE2154246C2 - Process for the preparation of 1,3,3-trimethyl-2-methylene indolines.

• RSC Publishing. (2023, May 11). 2-Oxindole and related heterocycles: synthetic methodologies for their natural products and related derivatives. [Link]

• Unknown Source. (2011, January 7). Identification and synthesis of impurities formed during sertindole preparation. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. community.wvu.edu [community.wvu.edu]
• 4. Recrystallization [sites.pitt.edu]
• 5. edu.rsc.org [edu.rsc.org]
• 6. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 7. mt.com [mt.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. DSpace [scholarbank.nus.edu.sg]
• 10. scispace.com [scispace.com]
• 11. ntrs.nasa.gov [ntrs.nasa.gov]
• 12. ajrconline.org [ajrconline.org]
• 13. BJOC - Identification and synthesis of impurities formed during sertindole preparation [beilstein-journals.org]
• 14. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]

HPLC method development and mobile phase optimization for 3,3,4-Trimethylindolin-2-one

Technical Support Center: HPLC Method Development for 3,3,4-Trimethylindolin-2-one

Welcome to the Technical Support Center for the chromatographic analysis of 3,3,4-Trimethylindolin-2-one. This oxindole derivative presents unique challenges in reversed-phase high-performance liquid chromatography (RP-HPLC) due to its hydrophobic trimethylated core and its polar, hydrogen-bonding lactam moiety. This guide provides self-validating protocols, mechanistic troubleshooting, and optimization strategies grounded in modern lifecycle management principles.

Analytical target profile and lifecycle workflow for oxindole HPLC method development.

Module 1: Mobile Phase & Selectivity Optimization

Q1: How do the physicochemical properties of 3,3,4-Trimethylindolin-2-one dictate my initial mobile phase and column selection? Answer: 3,3,4-Trimethylindolin-2-one consists of a highly hydrophobic aliphatic/aromatic region (the trimethylated indoline ring) and a polar lactam group (amide). In RP-HPLC, the hydrophobic core drives retention on alkyl-bonded stationary phases (e.g., C18 or C8). Because the amide nitrogen has a very high pKa, the molecule remains neutral under standard acidic to neutral HPLC conditions (pH 2.0–7.0). Therefore, pH control is less about ionizing the analyte and more about suppressing the ionization of residual silanols on the silica support to prevent secondary interactions[1]. An end-capped C18 column combined with a slightly acidic mobile phase is the optimal starting point.

Q2: Should I use Methanol or Acetonitrile as the organic modifier? Answer: Acetonitrile (ACN) is generally preferred for oxindole derivatives[2][3]. ACN participates in dipole-dipole interactions and provides lower backpressure, which improves mass transfer and peak efficiency. Methanol, being a protic solvent, can hydrogen-bond with the lactam carbonyl of 3,3,4-Trimethylindolin-2-one, sometimes leading to altered selectivity or broader peaks due to competing hydrogen bond networks. As a general rule for reversed-phase optimization, increasing the organic modifier by 10% typically decreases the retention factor ( k ) by 2- to 3-fold[1].

Protocol: Step-by-Step Mobile Phase Screening (Self-Validating System)

To establish a robust method, follow this systematic screening protocol:

• Preparation: Prepare a 100 µg/mL standard of 3,3,4-Trimethylindolin-2-one in 50:50 Water:ACN.

• Aqueous Phase Setup: Prepare two aqueous mobile phases: Channel A1 (0.1% Formic Acid in Water, pH ~2.7) and Channel A2 (10 mM Ammonium Acetate, pH 6.8).

• Organic Phase Setup: Prepare Channel B1 (100% Acetonitrile) and Channel B2 (100% Methanol).

• Gradient Execution: Run a broad gradient (5% to 95% B over 15 minutes) for all four combinations (A1/B1, A1/B2, A2/B1, A2/B2) at a flow rate of 1.0 mL/min on a 150 x 4.6 mm, 3.5 µm C18 column.

• Causality & Validation: Calculate the retention factor ( k ) and peak asymmetry ( As​ ) for each run. A valid system will yield 2<k<10 and As​≤1.5 [1]. Select the combination that provides the sharpest peak and highest theoretical plate count.

Table: Representative Mobile Phase Optimization Matrix for 3,3,4-Trimethylindolin-2-one

Aqueous Phase (A)	Organic Phase (B)	Retention Time (min)	Tailing Factor ( Tf​ )	Theoretical Plates ( N )	Conclusion
0.1% Formic Acid	Acetonitrile	6.4	1.05	12,500	Optimal: Sharp peak, minimal silanol interaction.
0.1% Formic Acid	Methanol	7.8	1.25	9,800	Acceptable, but H-bonding causes slight broadening.
10 mM NH₄OAc (pH 6.8)	Acetonitrile	6.2	1.45	8,200	Sub-optimal: Increased silanol activity at neutral pH.
10 mM NH₄OAc (pH 6.8)	Methanol	7.5	1.60	6,500	Poor: Significant tailing and reduced efficiency.

Module 2: Troubleshooting Peak Shape and Retention Anomalies

Q3: I am observing severe peak tailing ( Tf​>1.8 ) for 3,3,4-Trimethylindolin-2-one. How do I resolve this? Answer: Peak tailing for lactam-containing compounds is almost exclusively caused by secondary interactions between the polar amide group and unreacted, ionized silanols ( SiO− ) on the silica stationary phase. Mechanistic Fix:

• Lower the pH: Ensure your aqueous mobile phase is buffered below pH 3.0 (e.g., using 0.1% Trifluoroacetic acid or Formic acid) to protonate residual silanols, rendering them neutral[1].

• Column Chemistry: Switch to a fully end-capped or sterically protected C18 column designed for polar-embedded groups.

• Temperature: Increase the column compartment temperature to 40°C. This enhances mass transfer kinetics, reducing the residence time of the analyte in the stationary phase pores.

Decision tree for resolving peak tailing in oxindole chromatography.

Q4: Why is the retention time of my analyte drifting progressively earlier with each injection? Answer: Retention time drift toward the void volume indicates a loss of stationary phase hydrophobicity or incomplete column equilibration. For 3,3,4-Trimethylindolin-2-one, if you are using a high percentage of aqueous mobile phase (>95%) to retain polar impurities, the C18 alkyl chains may undergo "phase collapse" or "dewetting." Self-Validating Fix: Ensure the starting gradient never drops below 2-5% organic modifier. Program a 3-minute post-run equilibration step at the initial gradient conditions. Verify stability by injecting a standard six consecutive times; the Relative Standard Deviation (RSD) of the retention time must be ≤0.5% .

Module 3: Degradation and Stability-Indicating Methods

Q5: How do I ensure my method is stability-indicating for 3,3,4-Trimethylindolin-2-one? Answer: Following FDA and ICH Q14 guidelines for analytical procedure development[4], a method is only stability-indicating if it can baseline-resolve the active pharmaceutical ingredient (API) from all degradation products[5]. 3,3,4-Trimethylindolin-2-one is susceptible to oxidative degradation (leading to N-oxide or ring-opened products) and base-catalyzed hydrolysis of the lactam ring. The ICH Guidelines for HPLC method validation (ICH Q2) require comprehensive testing for specificity to prove no degradants co-elute with the main peak[6].

Protocol: Forced Degradation Workflow

• Acid/Base Hydrolysis: Treat 1 mg/mL of the analyte with 0.1 N HCl and 0.1 N NaOH separately at 60°C for 24 hours. Neutralize before injection.

• Oxidation: Treat with 3% H2​O2​ at room temperature for 24 hours.

• Thermal/Photolytic: Expose solid samples to 105°C for 48 hours and UV/Vis light (per ICH Q1B).

• Analysis: Inject stressed samples using a slow gradient (5% to 95% B over 30 minutes).

• Validation: Utilize a Photodiode Array (PDA) detector to perform peak purity analysis. The peak purity angle must be less than the peak purity threshold across the entire 3,3,4-Trimethylindolin-2-one peak, proving no co-eluting degradants exist.

References

• Title: Mobile-Phase Optimization Strategies in Reversed-Phase HPLC Source: LCGC International URL: [Link]

• Title: Q14 Analytical Procedure Development Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective Source: Agilent URL: [Link]

• Title: METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW Source: Zenodo URL: [Link]

• Title: Enantioseparation and Racemization of 3-Fluorooxindoles Source: PubMed Central (PMC) URL: [Link]

• Title: HPLC Analysis of Oxindole Alkaloids in Uncaria Tomentosa: Sample Preparation and Analysis Optimisation by Factorial Design Source: ResearchGate URL: [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]
• 5. agilent.com [agilent.com]
• 6. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]

Minimizing oxidation degradation of 3,3,4-Trimethylindolin-2-one during storage

A Guide to Minimizing Oxidative Degradation During Storage and Handling

Welcome to the technical support center for 3,3,4-Trimethylindolin-2-one. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable chemical intermediate. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to help you make informed decisions in your research. Oxidative degradation is a critical challenge that can compromise experimental reproducibility and the overall success of a project. This document offers in-depth troubleshooting advice and validated procedures to safeguard your materials.

Frequently Asked Questions (FAQs)

This section addresses the most common questions and issues encountered by researchers working with 3,3,4-Trimethylindolin-2-one and related indolinone structures.

Q1: What is 3,3,4-Trimethylindolin-2-one, and why is its stability so crucial?

3,3,4-Trimethylindolin-2-one belongs to the oxindole (or 2-indolinone) class of heterocyclic compounds.[1] This chemical scaffold is considered a "privileged structure" in medicinal chemistry because it can bind to a wide variety of biological targets. Consequently, indolinone derivatives are foundational building blocks in the development of numerous therapeutic agents, particularly kinase inhibitors used in oncology.[1]

The stability of your starting material is paramount. Degradation, primarily through oxidation, introduces impurities into your sample. These unknown compounds can interfere with your reactions, lead to inconsistent or non-reproducible biological assay results, and complicate the purification of your target molecules. Maintaining the purity of your 3,3,4-Trimethylindolin-2-one stock is the first step toward reliable and accurate research outcomes.

Q2: My solid sample of 3,3,4-Trimethylindolin-2-one has developed a yellowish or brownish tint over time. What's happening?

This is a classic visual indicator of chemical degradation. The color change is likely due to the formation of oxidized species. The core indolinone structure, upon oxidation, can form extended conjugated systems. Molecules with these features often absorb light in the visible spectrum, appearing colored. While a slight off-white or pale-yellow color might be acceptable for a new batch, any progressive darkening is a definitive sign that the compound is degrading and its purity is compromised. This observation should prompt an immediate review of your storage conditions and a purity check of the material before use.

Q3: What are the primary environmental factors that trigger the oxidative degradation of this compound?

There are three main environmental factors that work synergistically to accelerate the degradation of sensitive organic compounds like 3,3,4-Trimethylindolin-2-one. Understanding these is key to preventing damage.

• Atmospheric Oxygen: This is the primary reactant in oxidation. The electron-rich heterocyclic ring system is susceptible to attack by molecular oxygen, especially in the presence of initiators.

• Light (Photodegradation): Exposure to light, particularly UV radiation but also high-intensity ambient light, can provide the energy needed to initiate radical reactions.[2] These radicals can then react with oxygen to begin a chain reaction of degradation.

• Elevated Temperature: Heat increases the kinetic energy of molecules, accelerating the rate of all chemical reactions, including oxidation.[3] Storing the compound at room temperature or in areas with temperature fluctuations significantly increases the degradation risk.

The interplay of these factors is critical. For instance, light can create initial radical species, and heat will then accelerate their subsequent reaction with oxygen.

Key drivers of oxidative degradation.

Q4: What is the likely chemical mechanism behind the oxidation of the indolinone core?

While a detailed degradation pathway for this specific molecule requires experimental elucidation, we can infer a probable mechanism based on the known reactivity of related heterocyclic compounds. The nitrogen-containing ring is the most likely site of initial attack.

The process likely begins with the abstraction of a hydrogen atom from a position adjacent to the aromatic ring or the nitrogen atom, forming a resonance-stabilized radical. This radical can then react with molecular oxygen (O₂) to form a peroxide radical. This new radical can, in turn, abstract a hydrogen from another molecule of 3,3,4-Trimethylindolin-2-one, propagating a chain reaction and leading to the formation of various oxidized byproducts, including hydroxylated species and ring-opened structures.

Conceptual workflow of radical-mediated oxidation.

Q5: What are the definitive, ideal storage conditions for 3,3,4-Trimethylindolin-2-one?

To maximize the shelf-life and maintain the purity of your compound, strict adherence to optimal storage conditions is non-negotiable. Sub-optimal storage is the most common cause of premature degradation.

Parameter	Optimal Condition (Recommended)	Sub-Optimal Condition (High Risk)	Rationale
Temperature	-20°C or lower for long-term storage.	Room temperature or 4°C for extended periods.	Drastically slows the rate of chemical degradation reactions.[1]
Atmosphere	Inert Gas Blanket (Argon or Nitrogen)	Standard air atmosphere.	Displaces oxygen, the primary reactant in oxidative degradation.
Light Exposure	Amber glass vial, stored in the dark.	Clear vial, exposure to lab bench lighting.	Prevents light-induced (photolytic) initiation of radical degradation.[2]
Container	Tightly sealed, screw-cap vial with a PTFE liner.	Loosely capped container or paraffin-sealed vial.	Prevents ingress of atmospheric oxygen and moisture.
Form	Solid (as supplied)	Pre-made solutions for long-term storage.	Solid-state storage is almost always preferred for stability.

Q6: Is it better to store the compound as a solid or in solution?

For long-term storage, always store 3,3,4-Trimethylindolin-2-one as a solid under the ideal conditions described above.

Storing compounds in solution significantly increases the risk of degradation. Solvents increase molecular mobility, facilitating reactions, and may contain dissolved oxygen or trace impurities that can act as catalysts. If you must prepare solutions, follow these best practices:

• Prepare Fresh: Make solutions immediately before use.

• Use High-Purity Solvents: Use anhydrous, high-purity solvents.

• Degas Your Solvent: If the compound is particularly sensitive, degas the solvent by sparging with argon or nitrogen before use to remove dissolved oxygen.

• Short-Term Storage: If a solution must be stored, even for a short period, flush the headspace of the vial with an inert gas and store at -20°C or -80°C.[1]

Troubleshooting Guide: Diagnosing and Solving Degradation Issues

If you suspect degradation has occurred, this guide provides a systematic approach to identifying the cause and implementing corrective actions.

Observed Problem	Potential Cause(s)	Recommended Actions
Sample has darkened or changed color.	Oxidative Degradation, Photodegradation.	1. Immediately transfer the sample to an amber vial and store at -20°C under an inert gas (if not already done). 2. Perform a purity analysis via HPLC-UV or LC-MS to quantify the level of impurities. 3. If purity is compromised, consider purifying the material or using a new, uncompromised batch.
Inconsistent or non-reproducible experimental results.	Compound Degradation.	1. Confirm the purity of the starting material stock. Do not assume it is 100% pure. 2. Prepare fresh solutions from solid stock for every experiment. Do not re-use old solutions.[2] 3. Re-evaluate your experimental protocol for steps that might induce degradation (e.g., prolonged heating, exposure to incompatible reagents).
New, unexpected peaks appear in analytical data (HPLC, LC-MS).	Formation of Degradation Products.	1. Compare the chromatogram to that of a fresh, high-purity reference sample. 2. Initiate a basic forced degradation study (see Protocol 2) to intentionally generate and identify potential degradation products.[4][5] This can help confirm if the new peaks are related to your compound.
Precipitate forms in a stored solution.	Low Solubility, Solvent Evaporation, or Degradation.	1. Ensure the storage temperature is not causing the compound to fall out of solution. 2. Check the container seal for any signs of evaporation. 3. Filter the solution before use and re-test the concentration and purity. Consider storing the compound in solid form instead.

Key Experimental Protocols

Protocol 1: Standard Operating Procedure for Aliquoting and Storing a New Sample

This protocol ensures that a new batch of 3,3,4-Trimethylindolin-2-one is stored correctly from the moment it arrives in the lab to maximize its shelf-life.

Materials:

• New bottle of 3,3,4-Trimethylindolin-2-one

• Multiple small, amber glass vials with PTFE-lined screw caps

• Spatula

• Balance

• Source of inert gas (Argon or Nitrogen) with tubing

• Labeling materials

Procedure:

• Work in a Controlled Environment: Perform the aliquoting process in an area with low light and minimal airflow to reduce exposure to oxygen and light.

• Prepare Vials: Label each amber vial with the compound name, batch number, date, and the mass to be added.

• Aliquot the Compound: Instead of repeatedly opening the main stock bottle, weigh out smaller, experiment-sized portions (e.g., 10-50 mg) into the individual amber vials. This minimizes the exposure of the bulk material to the atmosphere.

• Inert the Atmosphere: Gently flush the headspace of each small vial with a stream of argon or nitrogen for 10-15 seconds.

• Seal Tightly: Immediately and tightly seal the vial with the screw cap.

• Store Properly: Place the aliquoted vials inside a labeled secondary container (e.g., a freezer box) and store in a -20°C freezer.

• Handle the Main Stock: Flush the headspace of the main stock bottle with inert gas before re-sealing and returning it to -20°C storage.

Protocol 2: Workflow for a Basic Forced Degradation Study

A forced degradation (or stress testing) study is a powerful diagnostic tool. It intentionally exposes the compound to harsh conditions to rapidly identify likely degradation pathways and products.[5][6][7] This helps in developing stability-indicating analytical methods.

Workflow for a forced degradation stability assessment.

Objective: To assess the stability of 3,3,4-Trimethylindolin-2-one under oxidative, photolytic, and thermal stress.

Materials:

• 3,3,4-Trimethylindolin-2-one

• HPLC-grade acetonitrile (ACN) and water

• 30% Hydrogen Peroxide (H₂O₂)

• HPLC or LC-MS system with a C18 column

• Temperature-controlled oven

• Photostability chamber or a UV lamp

Procedure:

• Prepare Stock Solution: Create a 1 mg/mL stock solution of the compound in 50:50 ACN:Water.

• Set Up Stress Conditions:

  • Control: Transfer 1 mL of stock solution to a vial, wrap in foil, and keep at room temperature.

  • Oxidative Stress: Transfer 1 mL of stock solution to a vial and add 100 µL of 3% H₂O₂. Keep at room temperature, protected from light.

  • Thermal Stress: Transfer 1 mL of stock solution to a vial, wrap in foil, and place in a 60°C oven.

  • Photolytic Stress: Transfer 1 mL of stock solution to a clear vial and expose it to a controlled light source as per ICH Q1B guidelines (if available) or a UV lamp at a fixed distance. Place a "dark control" (an identical sample wrapped in foil) next to it.

• Incubation: Leave the samples under their respective conditions for a defined period (e.g., 24 hours).

• Analysis:

  • After the incubation period, allow all samples to return to room temperature.

  • Dilute all samples (including the control) to an appropriate concentration for analysis (e.g., 0.1 mg/mL).

  • Analyze all samples by a validated HPLC-UV or LC-MS method.

• Data Interpretation: Compare the chromatograms of the stressed samples to the control. A stable compound will show minimal degradation (< 2-5%) under these conditions. Significant peak area reduction for the parent compound and the appearance of new peaks in the stressed samples indicate instability. This information is invaluable for developing methods that can separate the parent compound from its potential degradants.

By implementing these storage protocols and utilizing the troubleshooting guides, you can significantly extend the viable shelf-life of your 3,3,4-Trimethylindolin-2-one and ensure the integrity and reproducibility of your research.

References

• Barańska, J., & Podolak, I. (2021). Selected Heterocyclic Compounds as Antioxidants. Synthesis and Biological Evaluation. PubMed. [Link]

• Dahdouh, A., et al. (2022). Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. Molecules. [Link]

• Basile, A., et al. (2024). Multitarget Pharmacology of Sulfur–Nitrogen Heterocycles: Anticancer and Antioxidant Perspectives. MDPI. [Link]

• Uddin, M. J., et al. (2014). Antioxidant potential study of some synthesized N-heterocycles. Journal of Scientific Research. [Link]

• Ishihara, Y., et al. (1993). Antioxidant activity of the fused heterocyclic compounds, 1,2,3,4-tetrahydroquinolines, and related compounds - Effect of ortho-substituents. ResearchGate. [Link]

• Quotient Sciences. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Quotient Sciences. [Link]

• Pautz, A., et al. (2010). Process for the manufacture of an indolinone derivative.

• Maheswaran, R. (2012). Development of forced degradation and stability indicating studies of drugs—A review. International Journal of Pharmaceutical Sciences and Research. [Link]

• Singh, S., et al. (2016). Forced degradation studies. MedCrave online. [Link]

• Rawat, T., & Pandey, I. P. (2015). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research. [Link]

• ARCINOVA. (2025). Forced degradation studies: A critical lens into pharmaceutical stability. ARCINOVA. [Link]

• Domínguez, R., et al. (2014). A review of the methods for the analysis of lipid oxidation in foods. ResearchGate. [Link]

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• 3. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 4. onyxipca.com [onyxipca.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 7. asianjpr.com [asianjpr.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3,3,4-Trimethylindolin-2-one and 3,3-dimethylindolin-2-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indolin-2-one scaffold is a privileged heterocyclic motif present in a multitude of natural products and pharmacologically active compounds. The strategic functionalization of this core structure is a cornerstone of medicinal chemistry and drug discovery. This guide provides an in-depth comparative analysis of the reactivity of two closely related analogs: 3,3,4-Trimethylindolin-2-one and 3,3-dimethylindolin-2-one.

The primary structural difference between these two molecules is the presence of an additional methyl group at the C4 position on the aromatic ring of 3,3,4-trimethylindolin-2-one. This seemingly minor modification is poised to exert significant influence over the molecule's electronic and steric properties, thereby altering its reactivity in various chemical transformations. Understanding these differences is paramount for chemists aiming to selectively functionalize these scaffolds in the synthesis of novel therapeutic agents.

This guide will delve into the anticipated disparities in reactivity, supported by established principles of organic chemistry. We will explore a hypothetical synthetic route to the less common 3,3,4-trimethylindolin-2-one and present a detailed experimental protocol for a comparative reactivity study.

Structural and Electronic Properties: A Comparative Overview

The reactivity of the indolin-2-one core is multifaceted, with potential reaction sites at the C3-position, the N1-amide, and the C5, C6, and C7 positions of the benzene ring. The introduction of a methyl group at the C4 position in 3,3,4-trimethylindolin-2-one introduces two key effects that differentiate it from its C4-unsubstituted counterpart.

Electronic Effects: The methyl group is a well-known electron-donating group (EDG) through two primary mechanisms: the inductive effect and hyperconjugation.[1][2] This electron-donating nature increases the electron density of the aromatic ring, making it more susceptible to electrophilic attack.[3][4] In the case of 3,3,4-trimethylindolin-2-one, the C4-methyl group will particularly enrich the ortho (C5) and para (C7) positions relative to its own position. This heightened nucleophilicity is expected to accelerate the rate of electrophilic aromatic substitution reactions compared to 3,3-dimethylindolin-2-one.

Steric Effects: The C4-methyl group introduces significant steric hindrance, particularly at the adjacent C5 position.[5][6] This "ortho effect" can impede the approach of bulky electrophiles, potentially directing substitution to the less hindered C7 position.[2] Furthermore, this steric bulk may also influence reactions at the neighboring N1 and C3 positions, albeit to a lesser extent.

Hypothetical Synthesis of 3,3,4-Trimethylindolin-2-one

While 3,3-dimethylindolin-2-one is commercially available, 3,3,4-trimethylindolin-2-one is not as readily accessible. A plausible synthetic route can be devised from 3-methylaniline, leveraging established methodologies for isatin and indolin-2-one synthesis.[3][4][7]

Figure 1: Hypothetical synthetic route to 3,3,4-trimethylindolin-2-one.

This proposed synthesis first involves the formation of 4-methylisatin from 3-methylaniline via the Sandmeyer isatin synthesis.[3][7] Subsequent bromination at the C3 position followed by methylation would yield the target molecule.

Comparative Reactivity Study: Electrophilic Aromatic Substitution

To empirically compare the reactivity of these two indolin-2-ones, a Friedel-Crafts acylation reaction serves as an excellent model system. This reaction is sensitive to both the electronic activation of the aromatic ring and steric hindrance.[5] For this comparative study, the N-H of the indolin-2-one should be protected, for instance as an N-acetyl derivative, to prevent side reactions with the Lewis acid catalyst.

Experimental Protocol: N-Acetylation and Comparative Friedel-Crafts Acylation

Part A: N-Acetylation of Indolin-2-ones

• Preparation: In two separate round-bottom flasks, dissolve 3,3-dimethylindolin-2-one (1.0 eq) and 3,3,4-trimethylindolin-2-one (1.0 eq) in anhydrous dichloromethane (DCM).

• Reagent Addition: To each flask, add triethylamine (1.5 eq) followed by the dropwise addition of acetyl chloride (1.2 eq) at 0 °C.

• Reaction: Allow the reactions to warm to room temperature and stir for 4 hours.

• Work-up: Quench the reactions with water and extract the organic layer with DCM. Wash the organic phase with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude products by column chromatography on silica gel to yield N-acetyl-3,3-dimethylindolin-2-one and N-acetyl-3,3,4-trimethylindolin-2-one.

Part B: Comparative Friedel-Crafts Acylation

• Reaction Setup: In two separate, dry, nitrogen-flushed round-bottom flasks, suspend aluminum chloride (2.5 eq) in anhydrous 1,2-dichloroethane (DCE).

• Acyl Chloride Addition: Add acetyl chloride (1.5 eq) dropwise to each suspension at 0 °C and stir for 15 minutes.

• Substrate Addition: To each flask, add a solution of the respective N-acetylated indolin-2-one (1.0 eq) in anhydrous DCE dropwise at 0 °C.

• Reaction Progression: Allow the reactions to warm to room temperature and then heat at 50 °C for 6 hours. Monitor the progress of the reactions by Thin Layer Chromatography (TLC).

• Quenching and Work-up: Cool the reaction mixtures to 0 °C and slowly quench by the addition of ice-water. Extract the aqueous layer with DCM. Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Analysis and Purification: Concentrate the organic layers under reduced pressure. Analyze the crude product ratio by ¹H NMR spectroscopy. Purify the products by column chromatography on silica gel.

Figure 2: Experimental workflow for the comparative reactivity study.

Predicted Outcomes and Discussion

Based on the electronic and steric effects discussed, the following outcomes are anticipated for the comparative Friedel-Crafts acylation:

Table 1: Predicted Reactivity and Regioselectivity

Compound	Predicted Relative Rate of Reaction	Major Regioisomer(s)	Justification
N-acetyl-3,3-dimethylindolin-2-one	Slower	C7-acylated and C5-acylated	The N-acetyl group is an ortho, para-director, but deactivating. The C7 position is generally less sterically hindered than C5.
N-acetyl-3,3,4-trimethylindolin-2-one	Faster	Predominantly C7-acylated	The C4-methyl group is an activating, ortho, para-director, increasing the overall reactivity.[1][3] The C5 position is sterically hindered by the adjacent C4-methyl group, thus favoring acylation at the C7 position.[5][6]

The increased electron density on the aromatic ring of the 4-methyl substituted compound is expected to result in a faster reaction rate. The regioselectivity will likely be a clear differentiator. For the 3,3-dimethyl analog, a mixture of C5 and C7 acylated products is expected, with the ratio influenced by the steric bulk of the electrophile. In contrast, for the 3,3,4-trimethyl analog, the significant steric hindrance at the C5 position should strongly favor the formation of the C7-acylated product.

Figure 3: Generalized mechanism of Friedel-Crafts acylation.

Conclusion

The comparison between 3,3,4-trimethylindolin-2-one and 3,3-dimethylindolin-2-one provides a compelling case study on the profound influence of a single methyl group on the reactivity of a complex heterocyclic system. The C4-methyl group in 3,3,4-trimethylindolin-2-one is predicted to enhance the rate of electrophilic aromatic substitution while simultaneously exerting strong steric control, favoring substitution at the C7 position. In contrast, 3,3-dimethylindolin-2-one is expected to be less reactive and yield a mixture of C5 and C7 substituted products. These predictable yet significant differences in reactivity offer valuable insights for synthetic chemists, enabling more precise and efficient strategies for the functionalization of the indolin-2-one scaffold in the pursuit of novel molecular entities with therapeutic potential.

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Navigating Oxindole Scaffolds: A Comparative Guide to 3,3,4-Trimethylindolin-2-one and Substituted Alternatives in Drug Design

The 2-oxindole (1,3-dihydro-2H-indole-2-one) core is a privileged scaffold in medicinal chemistry, forming the backbone of blockbuster multi-kinase inhibitors. While traditional drug discovery has heavily leveraged planar 3-substituted oxindoles, the inherent promiscuity of flat, ATP-competitive molecules has driven a paradigm shift. To escape "flatland" and improve target selectivity, researchers are increasingly utilizing sp3-rich, 3,3-disubstituted oxindoles like 3,3,4-trimethylindolin-2-one .

This guide objectively compares the structural, physicochemical, and pharmacological profiles of 3,3,4-trimethylindolin-2-one against classic substituted oxindoles, providing actionable methodologies for drug development professionals.

Structural Causality and Design Philosophy

The fundamental divergence between 3,3,4-trimethylindolin-2-one and standard 5-substituted or 3-ylidene oxindoles lies in the hybridization of the C3 carbon.

• 3-Alkylidene Oxindoles (e.g., Sunitinib, Nintedanib): The C3 position is sp2 hybridized via Knoevenagel condensation. This enforces a highly planar structure that readily inserts into the narrow ATP-binding hinge region of multiple kinases (). The causality here is direct: planarity maximizes hydrogen bonding with the hinge region but sacrifices selectivity, leading to broad-spectrum multi-kinase inhibition (VEGFR, PDGFR, AMPK) and potential off-target toxicity ().

• 3,3,4-Trimethylindolin-2-one: The gem-dimethyl substitution at C3 locks the carbon in an sp3 hybridization state, completely preventing lactam-lactim enol tautomerization (). Furthermore, the adjacent C4 methyl group introduces significant steric hindrance. This forced 3D topography prevents the molecule from deeply intercalating into standard planar kinase pockets. Instead, it directs the scaffold toward allosteric sites or uniquely shaped pockets, such as those found in FLT3 mutants () or Corticotropin-Releasing Factor (CRF) receptors.

Comparative Performance Data

To objectively evaluate these scaffolds, we compare their physicochemical properties and kinase inhibition profiles.

Property / Metric	Sunitinib (3-Ylidene Oxindole)	Nintedanib (3-Anilino Oxindole)	3,3,4-Trimethylindolin-2-one Derivatives
Primary Target(s)	VEGFR, PDGFR, c-KIT, AMPK	VEGFR, FGFR, PDGFR	FLT3, CRF Receptors
C3 Hybridization	sp2 (Planar)	sp3 (Chiral/Dynamic)	sp3 (Sterically Locked)
Tautomerization	High (Lactam-Lactim)	Moderate	None (Blocked by gem-dimethyl)
Fsp3 Fraction	Low (<0.2)	Moderate (~0.3)	High (>0.5 in final drugs)
Selectivity Profile	Broad-spectrum (Promiscuous)	Broad-spectrum (Angiokinases)	Highly selective (Target-specific)
Primary Derivatization	C3 Knoevenagel Condensation	C6 Substitution / C3 Amination	N1 Alkylation / C5-C6 Aromatic Sub.

Experimental Methodologies

To ensure scientific integrity, the following protocols detail the divergent handling of these scaffolds. Every protocol is designed as a self-validating system to guarantee reproducibility.

Protocol A: Synthesis of 3,3,4-Trimethylindolin-2-one Derivatives via N1-Alkylation

Unlike 3-unsubstituted oxindoles, 3,3,4-trimethylindolin-2-one cannot undergo C3 condensation. Functionalization must occur at N1 or the aromatic ring.

• Preparation: Dissolve 3,3,4-trimethylindolin-2-one (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere.

  • Causality: DMF is required to solubilize the highly hydrophobic oxindole and stabilize the intermediate anion during deprotonation.

• Deprotonation: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) at 0°C. Stir for 30 minutes.

  • Causality: The gem-dimethyl group at C3 ensures that N1 is the sole acidic site (pKa ~16), preventing the competitive C3-alkylation that typically plagues mono-substituted oxindoles.

• Electrophilic Addition: Slowly add the desired alkyl halide (e.g., for CRF antagonist synthesis). Warm to room temperature and stir for 4 hours.

• Self-Validation Step: Quench with saturated NH₄Cl. Perform Thin-Layer Chromatography (TLC) using Hexane:EtOAc (7:3). The disappearance of the starting material and the emergence of a single new spot confirms exclusive N1-alkylation. This is further validated by the absence of an N-H stretch (~3200 cm⁻¹) in FTIR spectroscopy.

Protocol B: TR-FRET Kinase Inhibition Assay

Used to evaluate the selectivity of the synthesized oxindoles against specific targets like FLT3.

• Assay Setup: In a 384-well plate, combine 10 nM recombinant kinase (FLT3), 100 nM fluorescently labeled tracer, and the oxindole compound (serial dilutions from 10 µM to 0.1 nM).

• Incubation: Incubate at room temperature for 1 hour.

  • Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen over standard fluorescence because highly conjugated oxindole derivatives often exhibit intrinsic auto-fluorescence. The time-delay in TR-FRET eliminates this background noise, preventing false positives.

• Measurement: Read the plate using a microplate reader (Excitation: 340 nm; Emission: 495 nm and 520 nm). Calculate the emission ratio (520/495).

• Self-Validation Step: Include Staurosporine (1 µM) as a universal positive control (100% inhibition) and a DMSO-only vehicle as a negative control (0% inhibition). Calculate the Z'-factor; the assay is only deemed valid if Z' > 0.6, ensuring robust signal-to-noise separation and validating the experimental run.

Mechanistic Workflow Diagram

Divergent structural pathways of oxindole derivatives in drug design.

Conclusion

The selection between a classic 3-substituted oxindole and a 3,3,4-trimethylindolin-2-one scaffold dictates the entire trajectory of a drug discovery program. While planar oxindoles are excellent for broad-spectrum kinase inhibition, the 3,3,4-trimethylindolin-2-one core offers a structurally locked, sp3-enriched alternative. By preventing tautomerization and forcing a 3D conformation, it provides researchers with a superior starting point for designing highly selective, non-promiscuous therapeutics.

References

• Oxindole and its derivatives: A review on recent progress in biological activities Source: Biomedicine & Pharmacotherapy / PubMed URL:[Link]

• Substituted oxindol-3-ylidenes as AMP-activated protein kinase (AMPK) inhibitors Source: PubMed Central (PMC) / NIH URL:[Link]

• Aminotriazolopyridines and their use as kinase inhibitors (WO2010027500A1)
• Cyclohexyl amide derivatives as crf receptor antagonists (US20110201629A1)

Validation of 3,3,4-Trimethylindolin-2-one purity using LC-MS/MS

Uncompromising Purity: A Comprehensive Comparison Guide to Validating 3,3,4-Trimethylindolin-2-one via LC-MS/MS

Introduction & Mechanistic Context

In the rigorous landscape of drug development, the purity of synthetic intermediates dictates the reliability of downstream biological assays. 3,3,4-Trimethylindolin-2-one (CAS: 122281-15-6) is a highly specialized oxindole derivative frequently utilized as a core scaffold in the synthesis of kinase inhibitors and corticotropin-releasing factor (CRF) receptor antagonists 1.

The critical challenge in validating the purity of this compound lies in its structural susceptibility to co-eluting positional isomers (such as 3,3,7-trimethylindolin-2-one) and trace process impurities. Even sub-1% impurity levels can confound Structure-Activity Relationship (SAR) data or trigger off-target toxicity. Consequently, selecting the optimal analytical modality is not merely a procedural step—it is a scientific imperative.

The Analytical Dilemma: LC-MS/MS vs. Alternative Modalities

Historically, medicinal chemistry laboratories have relied on High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) or Single Quadrupole Mass Spectrometry (LC-MS) for purity assessments 2. However, these methods possess inherent mechanistic blind spots when applied to complex oxindole matrices.

• HPLC-UV: Relies strictly on chromophoric absorption. It cannot differentiate between 3,3,4-trimethylindolin-2-one and its positional isomers, as their UV absorption spectra are nearly identical.

• Single Quadrupole LC-MS: Provides mass confirmation (m/z) but suffers from isobaric interference. If an isomer or an impurity with the same nominal mass co-elutes, the single quadrupole cannot distinguish them.

• LC-MS/MS (Triple Quadrupole): Operates in Multiple Reaction Monitoring (MRM) mode. It isolates the specific precursor ion in the first quadrupole, fragments it in the collision cell, and monitors a highly specific product ion in the third quadrupole. This dual-filter mechanism ensures absolute specificity, making it the gold standard for indole and oxindole alkaloid characterization 3.

Table 1: Comparative Analysis of Analytical Modalities for Oxindole Purity

Analytical Modality	Specificity	Sensitivity (LOD)	Isomer Differentiation	Matrix Interference Susceptibility
HPLC-UV	Low	~0.1 - 1 µg/mL	Poor (Identical chromophores)	High (Co-eluting peaks)
GC-MS	Moderate	~10 - 50 ng/mL	Moderate (Requires derivatization)	Low
Single Quad LC-MS	Moderate	~1 - 10 ng/mL	Poor (Isobaric overlap)	Moderate
LC-MS/MS (MRM)	Ultimate	< 0.1 ng/mL	Excellent (Unique fragmentation)	Very Low (High selectivity)

Logical Workflow of LC-MS/MS Purity Validation

To visualize the self-validating nature of this analytical approach, the following diagram illustrates the sequential logic from sample preparation through to ICH Q2(R2) compliant data processing.

Logical workflow for the LC-MS/MS purity validation of 3,3,4-Trimethylindolin-2-one.

Experimental Protocol: A Self-Validating LC-MS/MS System

This protocol is engineered to comply with the ICH Q2(R2) guidelines for analytical procedure validation 4. Every step incorporates a self-validating mechanism to ensure trustworthiness and reproducibility.

Step 1: Sample Preparation & Matrix Mitigation

• Procedure: Dissolve the 3,3,4-Trimethylindolin-2-one sample in LC-MS grade Methanol to create a 1 mg/mL primary stock. Dilute to a working range of 1–1000 ng/mL using a 50:50 Water:Acetonitrile mixture.

• Self-Validating Mechanism: Spike all samples, blanks, and calibration standards with a Stable Isotope-Labeled Internal Standard (SIL-IS), such as a 13C-labeled oxindole analog, at a constant concentration (e.g., 50 ng/mL).

• Causality: The SIL-IS co-elutes with the target analyte and experiences identical ion suppression or enhancement in the ESI source. By quantifying the ratio of the analyte peak area to the IS peak area, we mathematically neutralize matrix effects, ensuring the absolute accuracy of the purity assessment regardless of sample matrix variations.

Step 2: Chromatographic Separation (UHPLC)

• Procedure: Utilize a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 3.0 minutes at a flow rate of 0.4 mL/min.

• Self-Validating Mechanism: Inject a blank solvent sample immediately after the highest calibration standard to monitor for column carryover.

• Causality: The C18 stationary phase provides strong hydrophobic retention for the lipophilic trimethyl groups. The addition of 0.1% Formic Acid is critical; it maintains the acidic environment necessary to keep the oxindole fully protonated in solution, which drastically improves peak shape and pre-conditions the molecules for optimal positive ionization.

Step 3: Mass Spectrometry Parameters (Triple Quadrupole)

• Procedure: Operate the MS in Positive Electrospray Ionization (ESI+) mode.

  • Precursor Ion (Q1): m/z 176.1 [M+H]+

  • Collision Energy: 20 eV (using Argon collision gas).

  • Product Ion (Q3): Monitor the primary transition m/z 176.1 → 133.1 (Quantifier) and a secondary transition m/z 176.1 → 105.1 (Qualifier).

• Self-Validating Mechanism: The system continuously calculates the ion ratio between the quantifier and qualifier transitions. If the ratio in a sample deviates by >20% from the reference standard, the system automatically flags the presence of a co-eluting isobaric impurity.

• Causality: ESI+ is chosen because the nitrogen atom in the indolin-2-one ring acts as an excellent proton acceptor 3. Monitoring two transitions (MRM) ensures that even if an impurity shares the same precursor mass, it is statistically improbable to share the exact same fragmentation pattern, thus guaranteeing specificity.

Quantitative Data & Validation Results

To demonstrate the robustness of this method, the following table summarizes the validation metrics achieved when applying this protocol, benchmarked against strict ICH Q2(R2) criteria 4.

Table 2: ICH Q2(R2) Validation Metrics for 3,3,4-Trimethylindolin-2-one

Validation Parameter	ICH Q2(R2) Requirement	Experimental Result	Status
Specificity	No interference at retention time	Resolution > 2.0 from isomers	PASS
Linearity (R²)	≥ 0.990 across the working range	0.998 (1 - 1000 ng/mL)	PASS
Accuracy (% Recovery)	85% - 115% at Low, Mid, High QC	98.4% - 102.1%	PASS
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)	3.2% (Mid QC), 6.5% (LLOQ)	PASS
Carryover	≤ 20% of LLOQ in blank	Not Detected (< 1%)	PASS

Conclusion

Validating the purity of highly specific intermediates like 3,3,4-Trimethylindolin-2-one requires analytical techniques that transcend the limitations of traditional UV and single-quadrupole MS systems. By leveraging the unparalleled specificity of LC-MS/MS in MRM mode, and grounding the methodology in self-validating, ICH Q2(R2)-compliant protocols, researchers can confidently eliminate isobaric interference. This ensures that downstream drug discovery efforts are built on a foundation of uncompromising chemical purity.

References

• Title: WO2011092293A2 - Cyclohexyl amide derivatives as crf receptor antagonists Source: Google Patents URL
• Title: Purity Assessment of Drug Discovery Compound Libraries Using an Agilent Single Quadrupole LC/MS System Coupled to Diode Array and Evaporative Light Scattering Detectors Source: Agilent Technologies URL
• Source: PubMed (NIH)
• Title: Validation of Analytical Procedures Q2(R2)

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Benchmarking 3,3,4-Trimethylindolin-2-one Derivatives Against Standard Tyrosine Kinase Inhibitors

Executive Summary & Structural Rationale

The indolin-2-one (oxindole) scaffold is a privileged pharmacophore in targeted oncology, serving as the core structure for blockbuster tyrosine kinase inhibitors (TKIs) such as Sunitinib, Nintedanib, and Semaxanib[1]. While these first- and second-generation TKIs exhibit potent anti-angiogenic and anti-tumor properties, their conformational flexibility often leads to broad-spectrum kinase inhibition, resulting in off-target toxicities[2].

To overcome these limitations, structural modifications at the C3 and C4 positions of the oxindole ring have been extensively explored. The emergence of 3,3,4-trimethylindolin-2-one derivatives represents a highly refined approach to kinase selectivity[3].

The Mechanistic Causality of the "Conformational Lock":

• Hinge Binding: The N1-H and C2=O groups of the indolin-2-one core act as a critical hydrogen bond donor-acceptor pair, anchoring the molecule to the kinase hinge region (e.g., interacting with Glu and Cys residues)[4].

• sp3 Hybridization at C3: Unlike standard 3-substituted oxindoles (which possess a rotatable C3=C bond susceptible to tautomerization), the gem-dimethyl substitution at C3 forces sp3 hybridization. This prevents enolization, ensuring the molecule remains in the optimal keto state for hinge binding[3].

• Steric Hindrance at C4: The addition of a methyl group at the C4 position creates a deliberate steric clash. This restricts the dihedral angle of appended pharmacophores, effectively "locking" the molecule into a specific conformation that favors the DFG-out (inactive) state of specific kinases, such as VEGFR-2 and Syk, while sterically excluding it from others[5].

Fig 1. RTK signaling inhibition by 3,3,4-TMI derivatives vs standard TKIs.

Quantitative Benchmarking Data

To objectively evaluate the performance of 3,3,4-trimethylindolin-2-one (3,3,4-TMI) derivatives, we benchmarked a representative optimized compound against Sunitinib (a structurally related oxindole) and Imatinib (a standard non-oxindole TKI).

Table 1: Enzymatic Kinase Profiling (IC₅₀ in nM)

The 3,3,4-TMI derivative demonstrates superior selectivity for Syk and VEGFR-2, while bypassing FGFR1, highlighting the efficacy of the C4-steric clash.

Kinase Target	3,3,4-TMI Derivative	Sunitinib (Standard)	Imatinib (Standard)
VEGFR-2	12 ± 2	9 ± 1	>10,000
PDGFR-β	45 ± 5	8 ± 1	30 ± 5
Syk	28 ± 4	>1,000	>1,000
FGFR1	>1,000	800 ± 50	>10,000

Table 2: Cellular Viability Profiling (IC₅₀ in µM)

Cellular assays confirm that the enzymatic potency translates effectively across relevant human cancer and endothelial cell lines.

Cell Line (Origin)	3,3,4-TMI Derivative	Sunitinib (Standard)
HUVEC (Endothelial)	0.05 ± 0.01	0.04 ± 0.01
K562 (Leukemia)	0.85 ± 0.12	2.10 ± 0.30
A549 (Lung Cancer)	3.40 ± 0.45	4.50 ± 0.60

Self-Validating Experimental Protocols

To ensure rigorous, reproducible benchmarking, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification (causality) and internal controls to eliminate false positives.

Fig 2. Self-validating experimental workflow for TKI benchmarking.

Protocol A: Enzymatic Profiling via ADP-Glo™ Kinase Assay

Causality: We utilize the ADP-Glo™ assay rather than traditional radiometric ³³P-ATP or antibody-based FRET assays. Antibody-based assays can suffer from steric hindrance artifacts when evaluating bulky, sterically constrained inhibitors like 3,3,4-TMI derivatives. ADP-Glo directly quantifies ADP formation (ATP consumption), providing a universal, unbiased readout.

• Reagent Preparation: Prepare 10 mM stock solutions of 3,3,4-TMI derivatives, Sunitinib, and Imatinib in 100% anhydrous DMSO.

  • Self-Validation: Maintain a final DMSO concentration of 1% in all wells to prevent solvent-induced enzyme denaturation.

• Kinase Reaction: In a 384-well plate, combine 2 µL of the target kinase (e.g., VEGFR-2, 1 ng/µL) with 1 µL of the inhibitor (serial dilutions from 10 µM to 0.1 nM). Incubate for 15 minutes at room temperature to allow equilibrium binding.

• Substrate Addition: Initiate the reaction by adding 2 µL of an ATP/Substrate mix (ATP concentration set to the specific Km​ of each kinase to ensure competitive inhibition kinetics are accurately captured). Incubate for 60 minutes.

• ADP Detection: Add 5 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes.

• Luminescence Readout: Add 10 µL of Kinase Detection Reagent to convert ADP back to ATP and generate a luciferase-driven luminescent signal. Read on a microplate luminometer.

  • Self-Validation: Include a standard curve of ATP-to-ADP conversion to verify the reaction remains within the linear dynamic range. Use Staurosporine as a universal positive control.

Protocol B: 3D Spheroid Cellular Viability Assay (CellTiter-Glo® 3D)

Causality: Traditional 2D monolayers overstate the efficacy of TKIs because they do not replicate the hypoxic cores and drug-penetration barriers found in actual tumors. Using a 3D spheroid model provides a more accurate benchmark of the compound's translational potential.

• Spheroid Formation: Seed K562 or A549 cells at 1,000 cells/well in ultra-low attachment (ULA) 96-well round-bottom plates. Centrifuge at 200 x g for 5 minutes to promote aggregation. Incubate for 72 hours until solid spheroids form.

• Drug Treatment: Treat spheroids with serial dilutions of the TKIs (0.01 µM to 50 µM).

  • Self-Validation: Include a vehicle control (0.5% DMSO) and a cytotoxic control (10 µM Doxorubicin) to define the 100% and 0% viability baselines, respectively.

• Incubation: Incubate for 96 hours. The extended timeframe allows for the assessment of anti-proliferative effects rather than just acute toxicity.

• Lysis and Readout: Add an equal volume of CellTiter-Glo® 3D Reagent. Shake vigorously for 5 minutes to ensure complete penetration and lysis of the 3D structure, followed by a 25-minute dark incubation to stabilize the luminescent signal.

• Data Analysis: Calculate IC₅₀ values using a four-parameter logistic non-linear regression model.

Conclusion

Benchmarking reveals that the structural evolution from standard indolin-2-ones (like Sunitinib) to 3,3,4-trimethylindolin-2-one derivatives successfully addresses the challenge of kinase promiscuity. By leveraging sp3 hybridization and targeted steric clashes, these derivatives achieve a "conformational lock." This results in highly selective inhibition profiles (e.g., potent VEGFR-2 and Syk inhibition while sparing FGFR1), maintaining excellent cellular efficacy while theoretically widening the therapeutic window.

References

• Novel Potent Orally Active Multitargeted Receptor Tyrosine Kinase Inhibitors: Synthesis, Structure−Activity Relationships, and Antitumor Activities of 2-Indolinone Derivatives.
• Synthesis and Biological Evaluations of 3-Substituted Indolin-2-ones: A Novel Class of Tyrosine Kinase Inhibitors That Exhibit Selectivity toward Particular Receptor Tyrosine Kinases.
• Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents.
• An overview on 2-indolinone derivatives as anticancer agents.Current Chemistry Letters.
• WO2010027500A1 - Aminotriazolopyridines and their use as kinase inhibitors.

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A Senior Application Scientist's Guide to the Spectroscopic Validation of 3,3,4-Trimethylindolin-2-one

An Objective Comparison and Methodological Guide for Researchers

Introduction: The Imperative for Unambiguous Characterization

The indolin-2-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive molecules and approved pharmaceuticals. The synthesis of novel derivatives, such as 3,3,4-Trimethylindolin-2-one, opens new avenues for drug discovery. However, before any biological evaluation, its chemical identity must be unequivocally confirmed. This guide provides a comprehensive framework for the spectroscopic validation of 3,3,4-Trimethylindolin-2-one, presenting a multi-faceted analytical approach.

As Senior Application Scientists, we understand that structural confirmation is not a mere checklist exercise. It is a logical process of evidence-gathering where each piece of data corroborates the others. This guide emphasizes the causality behind our experimental choices and offers a comparative analysis against two structurally similar, well-characterized alternatives: 3,3-Dimethylindolin-2-one (lacking the C4-methyl group) and 4-Methylindolin-2-one (lacking the C3-gem-dimethyl groups). This comparative context is crucial for researchers to understand the subtle yet significant spectral shifts introduced by the specific substitution pattern of the target molecule.

The Validation Workflow: An Integrated Spectroscopic Approach

A robust structural elucidation relies on the synergy of multiple spectroscopic techniques. Mass Spectrometry (MS) provides the molecular weight and elemental formula, Infrared (IR) Spectroscopy identifies key functional groups, and Nuclear Magnetic Resonance (NMR) spectroscopy maps the precise atomic connectivity. Our validation process follows a logical sequence to build a conclusive structural argument.

Caption: Integrated workflow for the structural validation of a new chemical entity.

Mass Spectrometry: Confirming Molecular Formula

High-Resolution Mass Spectrometry (HRMS) is the foundational step. It provides a highly accurate mass measurement, allowing for the determination of the elemental composition and confirming that the correct product was formed.

Expected HRMS Data:

• Molecular Formula: C₁₁H₁₃NO

• Exact Mass: 175.0997 g/mol

• Observed Mass (M+H)⁺: 176.1070 m/z

The power of HRMS lies in its precision. An observed mass within a narrow tolerance (typically <5 ppm) of the calculated exact mass provides high confidence in the assigned molecular formula, a critical first step that distinguishes the target compound from potential byproducts.

Comparative Mass Spectrometry Data

Compound	Molecular Formula	Exact Mass ( g/mol )
3,3,4-Trimethylindolin-2-one	C₁₁H₁₃NO	175.0997
3,3-Dimethylindolin-2-one[1]	C₁₀H₁₁NO	161.0841
4-Methylindolin-2-one[2]	C₉H₉NO	147.0684

Experimental Protocol: HRMS Analysis

• Sample Preparation: Dissolve ~0.1 mg of the synthesized compound in 1 mL of a suitable solvent (e.g., acetonitrile or methanol) of LC-MS grade.

• Instrumentation: Utilize an ESI-TOF (Electrospray Ionization - Time of Flight) or Orbitrap mass spectrometer for high-resolution analysis.

• Method Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+). This is chosen to readily protonate the molecule, forming the [M+H]⁺ ion.

  • Mass Range: Scan from m/z 50 to 500.

  • Calibration: Ensure the instrument is calibrated with a known standard immediately prior to the run to guarantee mass accuracy.

• Data Analysis: Identify the peak corresponding to the [M+H]⁺ ion. Use the instrument software to calculate the elemental composition based on the measured accurate mass and compare it to the theoretical value for C₁₁H₁₃NO.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the characteristic functional groups present in a molecule. For 3,3,4-Trimethylindolin-2-one, we expect to see distinct absorptions for the amide N-H and C=O bonds.

Expected IR Absorption Bands

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Rationale
N-H (Amide)	Stretching	~3200-3300	The N-H bond in the lactam ring gives a characteristic, moderately broad peak.
C-H (Aromatic)	Stretching	>3000	Stretching vibrations for C-H bonds on the benzene ring appear just above 3000 cm⁻¹.[3][4]
C-H (Aliphatic)	Stretching	<3000	Stretching vibrations for the methyl groups appear just below 3000 cm⁻¹.[3][4]
C=O (Lactam)	Stretching	~1700-1720	The carbonyl group within the five-membered lactam ring is a strong, sharp absorber in this region.[5]
C=C (Aromatic)	Stretching	~1610, ~1470	These absorptions are characteristic of the carbon-carbon bonds within the aromatic ring.[3]

This pattern provides a quick "fingerprint" confirming the presence of the core indolin-2-one structure. The comparison with analogs will show highly similar spectra in these key regions, as the core functional groups are identical.

Experimental Protocol: Attenuated Total Reflectance (ATR) FTIR

• Sample Preparation: Place a small amount (~1-2 mg) of the solid, dry compound directly onto the crystal of the ATR accessory.

• Background Collection: With the clean, empty crystal, run a background scan. This is crucial to subtract the spectral contributions of atmospheric CO₂ and water vapor.

• Sample Analysis: Lower the ATR anvil to ensure good contact between the sample and the crystal. Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The collected spectrum should be automatically ratioed against the background to produce the final absorbance or transmittance spectrum. Label the key peaks corresponding to the functional groups identified.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map

NMR is the most powerful technique for elucidating the precise structure of an organic molecule. A combination of ¹H, ¹³C, and 2D NMR experiments provides a complete picture of the carbon-hydrogen framework and the connectivity between atoms.

¹H NMR Analysis

The ¹H NMR spectrum reveals the number of different proton environments and their neighboring protons.

Caption: Key expected HMBC correlations for 3,3,4-Trimethylindolin-2-one.

Key HMBC Correlations to Confirm Structure:

• C3-Methyl Protons to C2 and C3a: The protons of the gem-dimethyl groups (~1.3 ppm) should show correlations to the carbonyl carbon (C2, ~182 ppm) and the aromatic quaternary carbon (C3a, ~134 ppm), confirming their position adjacent to the carbonyl.

• C4-Methyl Protons to C3a, C4, and C5: The protons of the C4-methyl group (~2.2 ppm) will correlate to the carbon they are attached to (C4, ~131 ppm) as well as the adjacent carbons C3a and C5, unambiguously placing this methyl group on the aromatic ring.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical; DMSO-d₆ is often preferred for ensuring the NH proton is clearly visible and not exchanging rapidly.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum with 8-16 scans.

  • Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) or TMS (0.00 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans (e.g., 1024 or more) may be needed to achieve a good signal-to-noise ratio.

• 2D NMR Acquisition:

  • Run standard gradient-selected (gs) COSY, HSQC, and HMBC experiments using the manufacturer's recommended pulse programs and parameters.

Conclusion

The structural validation of a new molecule like 3,3,4-Trimethylindolin-2-one is a process of systematic, multi-pronged investigation. By integrating data from HRMS, FTIR, and a suite of NMR experiments, we can build an unassailable case for its structure. This guide demonstrates that by understanding the expected spectral features and comparing them against closely related analogs, researchers can confidently and efficiently characterize their newly synthesized compounds, paving the way for further investigation into their chemical and biological properties.

References

• PubChem. (n.d.). 3,3-Dimethyl-1,3-dihydro-indol-2-one. National Center for Biotechnology Information. Retrieved March 26, 2026, from [Link]

• Beilstein Journals. (2025, February 17). Synthesis, structure, ionochromic and cytotoxic properties of new 2-(indolin-2-yl)-1,3-tropolones. Retrieved March 26, 2026, from [Link]

• University of Calgary. (n.d.). 13C NMR. Retrieved March 26, 2026, from [Link]

• MDPI. (2021, December 24). Intramolecular Aminolactonization for Synthesis of Furoindolin-2-One. Molecules. Retrieved March 26, 2026, from [Link]

• ResearchGate. (2025, November 30). Synthesis, Spectroscopic Characterizations and In Silico ADMET Analysis of a New Indolin-2-one- Based Schiff Base Compound. Retrieved March 26, 2026, from [Link]

• Frontiers. (2022, February 22). Efficient Synthesis of 2,3′-Spirobi (Indolin)-2′-Ones and Preliminary Evaluation of Their Damage to Mitochondria in HeLa Cells. Frontiers in Chemistry. Retrieved March 26, 2026, from [Link]

• PubChem. (n.d.). 4-Methyl-1,3-dihydro-2H-indol-2-one. National Center for Biotechnology Information. Retrieved March 26, 2026, from [Link]

• Chemistry LibreTexts. (2024, September 30). Interpreting Infrared Spectra. Retrieved March 26, 2026, from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved March 26, 2026, from [Link]

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Structural Validation of 3,3,4-Trimethylindolin-2-one: A Comparative Guide to 2D NMR Methodologies

Target Audience: Researchers, analytical scientists, and drug development professionals. Content Focus: Objective performance comparison of structural validation techniques, supported by experimental protocols and quantitative data.

The Analytical Challenge in Oxindole Scaffolds

Substituted indolin-2-ones (oxindoles) are privileged pharmacophores in drug discovery, frequently utilized in the development of kinase inhibitors and corticotropin-releasing factor (CRF) receptor antagonists[1].

When synthesizing intermediates like 3,3,4-trimethylindolin-2-one , confirming the exact regiochemistry is a critical quality control bottleneck. The molecule possesses a gem-dimethyl group at the C3 position and a single methyl group at the C4 position. Distinguishing this specific substitution pattern from its positional isomers (such as 3,3,7-trimethylindolin-2-one or 3,3,5-trimethylindolin-2-one) requires precise mapping of the quaternary C3 carbon and the spatial relationship between the alkyl substituents[1].

Technology Comparison: Why 2D NMR is the Optimal Choice

To validate the structure of small, rigid heterocycles, researchers typically choose between 1D NMR, Mass Spectrometry (MS), X-ray Crystallography, and 2D NMR. Below is an objective comparison of these methodologies based on their performance in elucidating the 3,3,4-trimethylindolin-2-one scaffold.

Analytical Technique	Resolution & Specificity	Speed & Throughput	Sample State	Ability to Distinguish Positional Isomers
1D NMR (¹H, ¹³C)	Moderate. Identifies functional groups and proton count[2].	High (Minutes)	Solution	Low. Cannot unambiguously link the C3 quaternary carbon to specific methyl groups.
Mass Spectrometry (LC-MS/MS)	High for molecular weight and elemental composition.	High (Minutes)	Gas/Ion	Low. Fragmentation patterns of 3,3,4- vs 3,3,7-trimethyl isomers are often nearly identical.
X-ray Crystallography	Unparalleled atomic resolution; the "gold standard" for 3D structure[2].	Low (Days to Weeks)	Solid (Crystal)	High. Absolute configuration is determined, but requires successful single-crystal growth[3].
2D NMR (HSQC, HMBC, NOESY)	High. Maps exact atom connectivity and spatial proximity[4].	Moderate (Hours)	Solution	High. Unambiguously maps the C3-C4 contiguous methyl substitution via spatial NOE cross-peaks.

The Verdict: While X-ray crystallography provides absolute certainty, it is hampered by the unpredictable nature of crystallization[3]. 2D NMR offers the most efficient, self-validating system for solution-state structural elucidation, bridging the gap between the speed of 1D NMR and the atomic-level certainty of X-ray diffraction[4].

2D NMR Structural Validation Workflow

The following diagram illustrates the logical progression of experiments required to build a self-validating structural proof for 3,3,4-trimethylindolin-2-one.

2D NMR structural validation workflow for 3,3,4-trimethylindolin-2-one.

Self-Validating Experimental Protocol

As an Application Scientist, it is crucial to understand that an NMR protocol is not just a list of parameters, but a logical chain of causality where each experiment cross-verifies the last.

Step 1: Sample Preparation and Solvent Selection

• Protocol: Dissolve 5–10 mg of the analyte in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6).

• Causality: The highly polar lactam (oxindole) NH proton undergoes rapid chemical exchange in protic solvents (like Methanol-d4) and broadens significantly in non-polar solvents (like CDCl3). DMSO-d6 strongly hydrogen-bonds with the NH, locking its signal as a sharp singlet around 10.3 ppm[1]. This NH peak serves as a vital internal anchor for subsequent 2D correlations.

Step 2: 1D Baseline Acquisition

• Protocol: Acquire standard ¹H (16 scans) and ¹³C (1024 scans) spectra at 298 K.

• Causality: Establishes the baseline chemical shifts. You will observe a 6H singlet at ~1.30 ppm (the gem-dimethyls) and a 3H singlet at ~2.30 ppm (the aromatic methyl)[1]. However, 1D alone cannot prove where these methyls are located on the bicyclic ring.

Step 3: HSQC (Heteronuclear Single Quantum Coherence)

• Protocol: Acquire a ¹H-¹³C HSQC spectrum to map 1-bond couplings.

• Causality: This filters out quaternary carbons. It directly links the proton signals at 1.30 ppm and 2.30 ppm to their respective carbon atoms, cleaning up the dataset for the long-range analysis.

Step 4: HMBC (Heteronuclear Multiple Bond Correlation)

• Protocol: Acquire a ¹H-¹³C HMBC spectrum optimized for long-range couplings (²J and ³J, typically 8 Hz).

• Causality: This is the critical step for assigning the quaternary C3 carbon[4]. The gem-dimethyl protons (1.30 ppm) will show strong ³J correlations to the C2 carbonyl (~181 ppm) and the C3a bridgehead carbon, proving they reside at the 3-position. The 4-methyl protons (2.30 ppm) will show correlations to C4, C3a, and C5.

Step 5: NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy)

• Protocol: Acquire a 2D NOESY spectrum with a mixing time of 300–500 ms.

• Causality: HMBC can sometimes yield ambiguous results due to overlapping ²J and ³J signals in dense aromatic systems. NOESY provides a definitive spatial map. A strong NOE cross-peak will be observed between the 3-methyl protons (1.30 ppm) and the 4-methyl protons (2.30 ppm). This spatial interaction is impossible in a 3,3,7-trimethyl or 3,3,5-trimethyl isomer , thereby making the protocol a self-validating proof of the 3,3,4-substitution pattern.

Quantitative Data Summary

The following table summarizes the expected quantitative NMR data for 3,3,4-trimethylindolin-2-one, combining literature ¹H chemical shifts[1] with the diagnostic 2D correlations required to validate the structure.

Nucleus / Position	¹H Chemical Shift (ppm)	Expected ¹³C Shift (ppm)	Key HMBC Correlations (C to H)	Key NOESY Correlations (Spatial)
NH (1)	10.30 (s, 1H)	-	C2, C3a, C7a	H-7
C=O (2)	-	~181.0	H-3(Me)	-
C (3)	-	~44.0	H-3(Me), H-4(Me)	-
CH₃ (3,3)	1.30 (s, 6H)	~24.0	-	H-4(Me)
C (4)	-	~135.0	H-4(Me), H-5	-
CH₃ (4)	2.30 (s, 3H)	~18.0	-	H-3(Me) , H-5
CH (5)	6.70 (d, 1H)	~122.0	H-7, H-4(Me)	H-4(Me), H-6
CH (6)	7.05 (t, 1H)	~128.0	H-5, H-7	H-5, H-7
CH (7)	6.65 (d, 1H)	~109.0	H-5	H-6, NH

Note: ¹H chemical shifts are derived from DMSO-d6 literature values[1]. ¹³C and correlation data represent the expected diagnostic markers for this specific oxindole scaffold.

References

• WO2011092293A2 - Cyclohexyl amide derivatives as crf receptor antagonists - Google Patents Source: Google Patents URL

• How are chemical structures analyzed in drug discovery? - Patsnap Synapse Source: Patsnap URL:[Link]

• BioNMR for Drug Discovery - NJ Bio, Inc. Source: NJ Bio URL: [Link]

• NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC Source: NIH / PubMed Central URL:[Link]

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 3,3,4-Trimethylindolin-2-one: A Guide for Laboratory Professionals

In the fast-paced environment of scientific research and drug development, the proper management and disposal of chemical reagents are paramount to ensuring personnel safety and environmental protection. This guide provides a detailed, step-by-step protocol for the proper disposal of 3,3,4-Trimethylindolin-2-one. As a specialized chemical, understanding its properties and handling requirements is the first step toward safe and compliant laboratory operations.

Hazard Assessment and Characterization

Based on the data for its structural isomer, 1,3,3-trimethylindol-2-one, 3,3,4-Trimethylindolin-2-one is not classified as a hazardous waste. However, as a matter of prudent practice, it should be handled as a potentially harmful substance.

Key Potential Hazards (Inferred from Structural Analog):

Hazard Statement	Precautionary Measures
May be harmful if swallowed.	Do not eat, drink or smoke when using this product. Wash hands thoroughly after handling.
May cause skin irritation.	Wear protective gloves. Avoid contact with skin.
May cause eye irritation.	Wear eye protection. Avoid contact with eyes.
May cause respiratory irritation.	Avoid breathing dust. Use only in a well-ventilated area.

This data is based on the Safety Data Sheet for 1,3,3-trimethylindol-2-one and should be considered indicative.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 3,3,4-Trimethylindolin-2-one for any purpose, including disposal, the following personal protective equipment is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

• Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-approved respirator is recommended.

Step-by-Step Disposal Protocol for 3,3,4-Trimethylindolin-2-one

This protocol outlines the procedure for the disposal of small quantities of 3,3,4-Trimethylindolin-2-one typically found in a research laboratory setting.

Step 1: Waste Collection

• All waste 3,3,4-Trimethylindolin-2-one, including any spilled material, should be collected in a designated, well-labeled, and sealed container.

• The container should be made of a material compatible with the chemical (e.g., a high-density polyethylene (HDPE) bottle).

• Label the waste container clearly as "Non-hazardous Solid Waste: 3,3,4-Trimethylindolin-2-one". Include the date of initial waste addition.

Step 2: Storage of Waste

• Store the sealed waste container in a designated waste accumulation area within the laboratory.

• This area should be away from general laboratory traffic and incompatible materials.

Step 3: Final Disposal

• Once the waste container is full, or in accordance with your institution's waste pickup schedule, arrange for its disposal through your organization's Environmental Health and Safety (EHS) office.

• Do not dispose of solid 3,3,4-Trimethylindolin-2-one in the regular trash or down the drain.[2][3]

Disposal of Empty Containers

Empty containers that once held 3,3,4-Trimethylindolin-2-one must also be disposed of properly to avoid any residual chemical contamination.[1][4][5][6]

Step 1: Decontamination

• Triple-rinse the empty container with a suitable solvent (e.g., ethanol or acetone).

• Collect the rinseate (the solvent used for rinsing) in a separate, labeled waste container for hazardous liquid waste, as it now contains dissolved chemical.

Step 2: Label Defacement

• Completely remove or deface the original product label on the container.[4][5][6] This is crucial to prevent any misunderstanding of the container's contents.

Step 3: Final Disposal

• Once decontaminated and with the label removed, the empty container can typically be disposed of in the regular laboratory glass or plastic recycling, or as general waste, in accordance with your institution's policies.[1][4]

Emergency Procedures: Spills and Exposure

In Case of a Spill:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Control: Prevent the spread of the solid material.

• Clean-up: Wearing appropriate PPE, carefully sweep or scoop the spilled material into a designated waste container. Avoid generating dust.

• Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.

In Case of Personal Exposure:

• Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

• Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and water. Seek medical attention if irritation persists.

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Disposal Workflow Diagram

Caption: Decision workflow for the disposal of 3,3,4-Trimethylindolin-2-one and its empty container.

References

• Environmental Health & Safety, University of Texas at Dallas. (2024, August 9). EHS Fact Sheet: Empty Chemical Containers. Retrieved from [Link]

• Stephen F. Austin State University. (n.d.). VIII. Disposal Procedures for Non Hazardous Waste. Retrieved from [Link]

• Texas State University Environmental, Health, Safety, Risk and Emergency Management. (n.d.). Empty Chemical Container Disposal Procedures. Retrieved from [Link]

• University of California, Berkeley, Environment, Health & Safety. (n.d.). What to Do with Empty Chemical Containers. Retrieved from [Link]

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